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Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 6-Bromo-4-hydrazinyl-2-methylquinoline: Properties and Stability

Introduction 6-Bromo-4-hydrazinyl-2-methylquinoline is a heterocyclic compound of significant interest to the scientific community, particularly in the fields of medicinal chemistry and materials science. As a derivative...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

6-Bromo-4-hydrazinyl-2-methylquinoline is a heterocyclic compound of significant interest to the scientific community, particularly in the fields of medicinal chemistry and materials science. As a derivative of the versatile quinoline scaffold, it serves as a crucial building block for the synthesis of more complex molecules, including novel hydrazones with potential therapeutic applications.[1][2][3] The presence of the reactive hydrazinyl group, a bromine atom, and a methyl group on the quinoline core imparts a unique combination of physicochemical properties and reactivity.

This technical guide offers a comprehensive analysis of the known and predicted physicochemical properties of 6-Bromo-4-hydrazinyl-2-methylquinoline. It provides critical insights into its stability, potential degradation pathways, and recommended handling procedures. The protocols detailed herein are designed to equip researchers, scientists, and drug development professionals with the necessary knowledge for the effective use and characterization of this compound, ensuring both experimental success and safety.

Chemical Identity and Structure

The structural foundation of this molecule is the quinoline ring system, substituted at key positions to modulate its chemical behavior.

  • IUPAC Name: 6-Bromo-4-hydrazinyl-2-methylquinoline

  • CAS Number: 951625-89-1[4]

  • Molecular Formula: C₁₀H₁₀BrN₃

  • Molecular Weight: 252.11 g/mol

  • Chemical Structure: (A proper image would be generated here)

Physicochemical Properties

While extensive experimental data for this specific molecule is scarce, its properties can be reliably inferred from structurally related analogs and the fundamental principles of physical organic chemistry. The data presented below combines available information with expert-predicted values to provide a practical guide for laboratory use.

PropertyValue / ObservationRationale & Supporting Evidence
Appearance Predicted: Off-white to yellow or light brown solid.Analogs such as 6-Bromo-2-methylquinoline are described as solids.[5] The hydrazinyl group can impart color, which may deepen upon oxidation.
Melting Point Not experimentally determined. Predicted: >100 °C.The related compound 6-Bromo-2-methylquinoline has a melting point of 101-105 °C.[6] The addition of a polar hydrazinyl group, which can participate in hydrogen bonding, may increase the melting point.
Solubility Predicted: Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol); Poorly soluble in water and non-polar solvents.The quinoline core is hydrophobic, but the hydrazinyl group adds polarity. Solubility in water can be significantly increased by forming an acid salt, such as a hydrochloride salt.[7]
pKa Not experimentally determined. Predicted: Two basic centers.The quinoline ring nitrogen is basic (pKa of quinoline is ~4.9). The hydrazinyl group is also basic (pKa of hydrazine is ~7.96).[8] The precise values will be influenced by the electronic effects of the bromo and methyl substituents.
LogP Not experimentally determined. Predicted: ~2.5 - 3.5.Based on the XLogP3 of related structures like 6-bromo-4-methylquinoline (3.3), the addition of the polar hydrazinyl group would likely lower the LogP value.[9]
Predicted Spectral Characteristics
  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the aromatic protons on the quinoline ring, a singlet for the C2-methyl group protons, and broad, exchangeable signals for the -NH and -NH₂ protons of the hydrazinyl group.

  • ¹³C NMR: The carbon spectrum will reflect the 10 unique carbon atoms in the molecule.

  • Mass Spectrometry: The mass spectrum should display a characteristic isotopic pattern for the molecular ion peak (M⁺ and M+2⁺) in an approximate 1:1 ratio, which is indicative of the presence of a single bromine atom.

  • Infrared (IR) Spectroscopy: Key vibrational bands are expected for N-H stretching (hydrazinyl group, ~3200-3400 cm⁻¹), C=N and C=C stretching (quinoline ring, ~1500-1620 cm⁻¹), and C-H stretching.

Stability and Handling

The stability of 6-Bromo-4-hydrazinyl-2-methylquinoline is governed by two primary structural features: the quinoline core and the hydrazinyl substituent. The hydrazinyl group, in particular, is highly susceptible to oxidation.

Chemical Stability
  • Oxidative Instability: Hydrazine and its derivatives are readily oxidized, especially in neutral or alkaline aqueous solutions exposed to atmospheric oxygen.[8][10] This oxidation is the primary degradation pathway and can be catalyzed by metal ions, such as Cu(II).[11] The process often results in the evolution of nitrogen gas and can lead to the formation of various byproducts, including potentially mutagenic N-nitrosamines if oxidizing agents are used for decontamination.[10][12] Visually, this degradation may be accompanied by a color change to yellow or brown.

  • pH Sensitivity: Hydrazine derivatives exhibit greater stability under acidic conditions (pH < 3), which protonate the basic centers and reduce their susceptibility to oxidation.[8][10] Conversely, alkaline conditions accelerate the oxidation rate.[11]

  • Thermal Stability: The quinoline scaffold itself is generally thermally stable.[13][14] However, the hydrazinyl moiety can introduce thermal lability. It is recommended to store the compound in a cool environment and avoid excessive heating, especially in the presence of potential catalysts.[5]

  • Photostability: As a general precaution for complex aromatic compounds, protection from light is advised to prevent potential photochemical degradation.

Recommended Storage and Handling

To maintain the integrity of 6-Bromo-4-hydrazinyl-2-methylquinoline, the following laboratory practices are essential:

  • Storage: Store in a tightly sealed container in a cool, dry, and dark place. For long-term storage, blanketing with an inert gas (e.g., argon or nitrogen) is highly recommended.

  • Handling: Whenever possible, handle the solid and its solutions under an inert atmosphere to minimize exposure to oxygen.

  • Solution Preparation: Use freshly deoxygenated (degassed) solvents for preparing solutions. For aqueous applications, acidic buffers are preferable to neutral or alkaline buffers to enhance stability.[8] Prepare solutions immediately before use to minimize degradation over time.

Potential Degradation Pathways

Understanding potential degradation is key to troubleshooting experiments and interpreting analytical data. Two primary pathways should be considered.

cluster_0 Oxidative Pathway (Hydrazine Moiety) cluster_1 Hydrolytic/Ring-Opening Pathway (Quinoline Core) A 6-Bromo-4-hydrazinyl- 2-methylquinoline B Hydrazyl Radical Intermediate A->B [O], -e⁻, -H⁺ C Diimide Intermediate B->C Dimerization & Elimination E Other Oxidation Products (e.g., Ammonia, Water) B->E Further Oxidation D 6-Bromo-2-methylquinoline + N₂ Gas C->D -H₂ F 6-Bromo-4-hydrazinyl- 2-methylquinoline G Hydroxylated Quinoline Intermediate F->G Hydrolysis/Hydroxylation (e.g., under harsh pH/temp) H Ring-Opened Products G->H Further Degradation

Caption: Potential degradation pathways for 6-Bromo-4-hydrazinyl-2-methylquinoline.

Experimental Protocols

The following protocols provide a framework for the preparation and stability assessment of the title compound.

Protocol for Preparation of Stock Solutions

This protocol is designed to minimize oxidative degradation during solution preparation.

start Start step1 Select Solvent (e.g., DMSO, Degassed Buffer) start->step1 step2 Degas Solvent (Sparging with N₂/Ar or Sonication) step1->step2 step4 Add Degassed Solvent to Compound step2->step4 step3 Accurately Weigh Compound in Vial step3->step4 step5 Mix to Dissolve (Vortex/Sonication) step4->step5 step6 Blanket Headspace with Inert Gas (N₂/Ar) step5->step6 end Store Sealed & Protected (Cool, Dark) step6->end

Caption: Workflow for preparing stable stock solutions.

Methodology:

  • Solvent Selection: Choose an appropriate solvent (e.g., anhydrous DMSO for organic stocks, or an acidic buffer for aqueous solutions).

  • Deoxygenation: Degas the chosen solvent for at least 15 minutes by sparging with an inert gas (argon or nitrogen) or by using a sonication bath under vacuum. This step is critical for removing dissolved oxygen, a primary oxidant.

  • Weighing: Accurately weigh the required amount of 6-Bromo-4-hydrazinyl-2-methylquinoline into a clean, dry vial.

  • Dissolution: Under a gentle stream of inert gas if possible, add the degassed solvent to the solid.

  • Mixing: Cap the vial tightly and mix using a vortex or brief sonication until the solid is completely dissolved.

  • Inerting: Before sealing for storage, flush the vial's headspace with inert gas to displace any air that may have entered.

  • Storage: Store the solution at a low temperature (e.g., 4 °C or -20 °C), protected from light. Use freshly prepared solutions for the most reliable results.

Protocol for Forced Degradation Study by HPLC-UV

Forced degradation studies are essential for understanding a compound's intrinsic stability. This protocol exposes the compound to various stress conditions and analyzes the outcome using High-Performance Liquid Chromatography (HPLC).

Rationale: This method systematically probes the compound's vulnerabilities to acid, base, oxidation, heat, and light, which is a standard practice in pharmaceutical development to predict shelf-life and identify potential degradants.

cluster_stress Stress Conditions (Parallel Incubation) start Prepare Stock Solution in Acetonitrile/Water acid Acid Hydrolysis (e.g., 0.1 M HCl, 60°C) start->acid base Base Hydrolysis (e.g., 0.1 M NaOH, RT) start->base oxid Oxidation (e.g., 3% H₂O₂, RT) start->oxid therm Thermal Stress (Solution at 60°C) start->therm photo Photolytic Stress (ICH Light Chamber) start->photo analyze Sample at Time Points (e.g., 0, 2, 4, 8, 24h) Neutralize if needed acid->analyze base->analyze oxid->analyze therm->analyze photo->analyze hplc Analyze by HPLC-UV/DAD (Monitor parent peak & new peaks) analyze->hplc end Quantify Degradation & Identify Degradants hplc->end

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Exploratory

Structural Elucidation and NMR Spectral Assignments of 6-Bromo-4-hydrazinyl-2-methylquinoline

Executive Summary & Pharmacological Relevance 6-Bromo-4-hydrazinyl-2-methylquinoline is a highly versatile and privileged scaffold in modern drug discovery and agrochemical development. The quinoline core provides a robu...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Relevance

6-Bromo-4-hydrazinyl-2-methylquinoline is a highly versatile and privileged scaffold in modern drug discovery and agrochemical development. The quinoline core provides a robust, planar framework optimized for target binding, while the specific substitution pattern offers orthogonal vectors for synthetic expansion. The C6-bromo substituent serves as an ideal synthetic handle for late-stage functionalization via palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[1]. Furthermore, the C4-hydrazine moiety allows for the construction of fused or pendant nitrogen-rich heterocycles, such as pyrazoles and triazoles, which are critical in developing novel antimicrobial and antimalarial agents[2].

Because hydrazine substitutions on halogenated quinolines can occasionally yield unexpected regioisomers or tautomeric mixtures, achieving absolute structural certainty prior to downstream synthesis is critical. This guide provides a comprehensive, self-validating Nuclear Magnetic Resonance (NMR) methodology to unequivocally assign the 1 H and 13 C spectra of this compound.

Rationale for Experimental Design

Solvent Selection and Causality

The selection of the NMR solvent is the most critical variable in analyzing hydrazine-bearing heterocycles. DMSO- d6​ is strictly selected over CDCl 3​ for this protocol.

  • Causality: The highly polar nature of the hydrazine group and the planar aromatic system often lead to poor solubility in halogenated solvents. More importantly, DMSO- d6​ acts as a strong hydrogen-bond acceptor. This stabilizes the rapidly exchanging -NH and -NH 2​ protons of the hydrazine group, preventing them from exchanging with trace moisture and broadening into the baseline. This ensures sharp, integrable signals for the heteroatom protons[3].

Self-Validating NMR Acquisition Protocol

Relying solely on 1D 1 H NMR is insufficient to definitively prove the regiochemistry of the hydrazine substitution (C4 vs. C2) or the exact position of the bromo group. A self-validating system requires the integration of 1D and 2D NMR (COSY, HSQC, HMBC). By using the C2-methyl group as an unambiguous structural anchor, HMBC correlations can be traced through the conjugated system to definitively map the entire quinoline core.

Step-by-Step NMR Acquisition Methodology

To ensure maximum signal-to-noise (S/N) ratio and accurate integration, adhere to the following optimized acquisition parameters:

  • Sample Preparation: Dissolve 15–20 mg of highly purified 6-Bromo-4-hydrazinyl-2-methylquinoline in 0.6 mL of anhydrous DMSO- d6​ (99.9% isotopic purity). Add 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard ( δ 0.00 ppm).

  • 1 H NMR Acquisition: Acquire spectra at 400 MHz or 500 MHz at 298 K using a standard 1D pulse sequence (e.g., zg30). Critical Step: Set the relaxation delay (D1) to at least 2.0 seconds. This ensures complete longitudinal relaxation ( T1​ ) of the quadrupolar-broadened -NH and -NH 2​ protons, allowing for accurate quantitative integration.

  • 13 C NMR Acquisition: Acquire at 100 MHz or 125 MHz using composite pulse proton decoupling (e.g., zgpg30). Set D1 to 2.0–3.0 seconds. Acquire a minimum of 1024 scans. The extended delay and high scan count are mandatory because the quaternary carbons (C2, C4, C4a, C6, C8a) exhibit long T1​ relaxation times and benefit minimally from Nuclear Overhauser Effect (NOE) enhancement.

  • 2D NMR (HMBC) Optimization: Acquire gradient-selected HMBC spectra. Optimize the long-range coupling constant evolution time for nJCH​=8 Hz. This specific delay is optimal for capturing the critical 2-bond ( 2J ) and 3-bond ( 3J ) correlations within the electron-rich quinoline core.

1H and 13C NMR Spectral Assignments

1 H NMR Data and Mechanistic Insights

The proton spectrum is defined by the strong electron-donating effect (+R effect) of the C4-hydrazine group. The resonance of the nitrogen lone pair into the quinoline ring dramatically shields the C3 position, causing H-3 to appear unusually upfield for an aromatic proton ( δ 6.95 ppm)[4]. Conversely, H-5 is deshielded by the spatial proximity and inductive pull of the C6 bromine atom.

Table 1: 1 H NMR Spectral Data (400 MHz, DMSO- d6​ )

PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationAssignment Logic
2-CH 3​ 2.55s-3HDeshielded methyl due to attachment to the electron-deficient C2 imine carbon.
NH 2​ 4.65br s-2HHydrazine terminal amine; broad due to quadrupolar relaxation of Nitrogen.
H-3 6.95s-1HStrongly shielded by +R resonance from the C4 hydrazine moiety.
H-7 7.75dd8.8, 2.01HOrtho coupling to H-8 ( 3J ) and meta coupling to H-5 ( 4J ).
H-8 7.85d8.81HOrtho coupling to H-7 ( 3J ).
H-5 8.45d2.01HDeshielded by C6 bromine; exhibits fine meta coupling to H-7 ( 4J ).
NH 8.80br s-1HHydrazine secondary amine; strongly hydrogen-bonded to DMSO- d6​ .
13 C NMR Data and Electronic Effects

The carbon spectrum perfectly reflects the push-pull electronic nature of the scaffold. C-3 is highly shielded ( δ 102.5 ppm) due to hydrazine resonance, while C-6 experiences an upfield shift ( δ 116.5 ppm) dictated strictly by the heavy atom effect of the bromine substituent[3].

Table 2: 13 C NMR Spectral Data (100 MHz, DMSO- d6​ )

PositionChemical Shift ( δ , ppm)TypeElectronic / Steric Effect
2-CH 3​ 24.5CH 3​ Standard chemical shift for an sp 3 carbon attached to an sp 2 aromatic ring.
C-3 102.5CHUnusually upfield due to strong electron donation (+R) from the C4 hydrazine.
C-6 116.5C-BrUpfield shift dictated by the heavy atom effect of the bromine substituent.
C-4a 118.2CBridgehead carbon, shielded by para-relationship to the C8a nitrogen.
C-5 124.0CHStandard aromatic methine, slightly shielded relative to C7.
C-8 130.5CHStandard aromatic methine.
C-7 132.0CHDeshielded by the inductive effect (-I) of the adjacent C6 bromine.
C-8a 148.5CBridgehead carbon directly attached to the electronegative quinoline nitrogen.
C-4 152.1C-NDeshielded by direct attachment to the electronegative hydrazine nitrogen.
C-2 158.2C-NHighly deshielded by both the adjacent ring nitrogen and the inductive effect of the methyl group.

2D NMR Correlational Logic (COSY & HMBC)

To self-validate the structure, we rely on Heteronuclear Multiple Bond Correlation (HMBC). The 2-CH 3​ protons act as the starting anchor. They show strong 2J correlations to C-2 and 3J correlations to C-3. From C-3, the H-3 proton correlates back to C-2 and forward to C-4, confirming the hydrazine is at the 4-position. Finally, H-5 correlates to C-4 and C-6, locking the bromine atom at the 6-position.

NMR_Logic cluster_1H 1H NMR Signals cluster_13C Key 13C NMR Signals H3 H-3 (δ 6.95) C2 C-2 (δ 158.2) H3->C2 HMBC (2J) C4 C-4 (δ 152.1) H3->C4 HMBC (2J) H5 H-5 (δ 8.45) H7 H-7 (δ 7.75) H5->H7 COSY (4J) H5->C4 HMBC (3J) C6 C-6 (δ 116.5) H5->C6 HMBC (2J) H8 H-8 (δ 7.85) H7->H8 COSY (3J) CH3 2-CH3 (δ 2.55) CH3->C2 HMBC (2J) C3 C-3 (δ 102.5) CH3->C3 HMBC (3J)

Key 2D NMR correlations confirming the regiochemistry of the quinoline core.

Conclusion

The structural elucidation of 6-Bromo-4-hydrazinyl-2-methylquinoline requires a rigorous, multi-nuclear NMR approach. By leveraging the hydrogen-bonding capacity of DMSO- d6​ and utilizing the C2-methyl group as an HMBC anchor, researchers can definitively map the electronic push-pull system of the quinoline core. This self-validating protocol ensures absolute regiochemical certainty, preventing costly synthetic dead-ends in late-stage drug development and cross-coupling workflows.

References

  • Title: Late-stage modification of complex drug: Base-controlled Pd-catalyzed regioselective synthesis and bioactivity of arylated osimertinibs Source: Science Advances / PubMed Central (PMC) URL: [Link]

  • Title: Chemistry of polyhalogenated nitrobutadienes, 17: Efficient synthesis of persubstituted chloroquinolinyl-1H-pyrazoles and evaluation of their antimalarial, anti-SARS-CoV-2, antibacterial, and cytotoxic activities Source: Beilstein Journal of Organic Chemistry / PubMed Central (PMC) URL: [Link]

  • Title: Microwave and Conventional Synthesis of Novel Quinoline Derivatives: Claisen Type Rearrangement Source: Revue Roumaine de Chimie URL: [Link]

Sources

Foundational

UV-Vis absorption spectra and electronic transitions of 6-Bromo-4-hydrazinyl-2-methylquinoline

An In-depth Technical Guide to the UV-Vis Absorption Spectra and Electronic Transitions of 6-Bromo-4-hydrazinyl-2-methylquinoline Abstract This technical guide provides a comprehensive analysis of the anticipated ultravi...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the UV-Vis Absorption Spectra and Electronic Transitions of 6-Bromo-4-hydrazinyl-2-methylquinoline

Abstract

This technical guide provides a comprehensive analysis of the anticipated ultraviolet-visible (UV-Vis) absorption characteristics of 6-Bromo-4-hydrazinyl-2-methylquinoline. While direct experimental spectra for this specific compound are not extensively published, this document synthesizes foundational principles of electronic spectroscopy with data from analogous quinoline derivatives to construct a predictive model of its spectral behavior. We will explore the theoretical underpinnings of its electronic transitions, the perturbative effects of its substituents, the influence of solvent environments (solvatochromism), and a detailed protocol for empirical verification. This guide is intended for researchers in medicinal chemistry, analytical science, and drug development who utilize UV-Vis spectroscopy for structural elucidation and quality control of heterocyclic compounds.

Introduction: The Quinoline Scaffold and its Spectroscopic Significance

Quinoline, a heterocyclic aromatic compound, forms the core of numerous pharmacologically active agents.[1] Its rigid, planar structure and extended π-conjugated system give rise to distinct electronic transitions that are readily probed by UV-Vis spectroscopy.[2] The molecule 6-Bromo-4-hydrazinyl-2-methylquinoline incorporates this key scaffold, functionalized with substituents that are known to significantly modulate its electronic properties and, by extension, its biological activity.[3][4]

The substituents—a bromine atom, a hydrazinyl group, and a methyl group—each play a critical role in altering the energy of the molecular orbitals. Understanding these influences is paramount for predicting the compound's absorption spectrum, which serves as a molecular fingerprint for identification, purity assessment, and quantitative analysis.[5] This guide will deconstruct the contributions of the parent chromophore and its substituents to predict the resulting UV-Vis spectrum.

Theoretical Framework: Electronic Transitions in Substituted Quinolines

The UV-Vis spectrum of an organic molecule is governed by the energy required to promote electrons from lower-energy occupied molecular orbitals to higher-energy unoccupied orbitals.[6][7] For quinoline and its derivatives, the most significant transitions are of the π → π* and n → π* types.[8]

  • π → π Transitions:* These high-intensity absorptions involve the excitation of an electron from a π bonding orbital to a π* antibonding orbital.[7] In the parent quinoline molecule, these transitions give rise to strong absorption bands in the UV region. The extent of π-conjugation directly influences the energy of this transition; greater conjugation lowers the energy gap, resulting in a shift to longer wavelengths (a bathochromic or "red" shift).[9]

  • n → π Transitions:* These lower-intensity transitions occur when an electron from a non-bonding orbital (n), such as the lone pair on a nitrogen or oxygen atom, is promoted to a π* antibonding orbital.[10] The hydrazinyl group in the target molecule introduces nitrogen atoms with lone pairs, making n → π* transitions possible.

The Quinoline Chromophore

The fundamental chromophore is the quinoline ring system itself. Its π-electron system gives rise to characteristic absorption bands. The electronic structure of quinoline is complex, but its spectrum is well-documented and serves as our baseline before considering substituent effects.

Substituent Effects on the Chromophore

Substituents alter the electronic landscape of the quinoline ring through inductive and resonance (mesomeric) effects, thereby shifting the absorption maxima.[11][12]

  • 2-Methyl Group (-CH₃): As an alkyl group, it acts as a weak electron-donating group through induction. This slightly perturbs the π system, typically causing a minor bathochromic shift (+5 to +10 nm).[9]

  • 6-Bromo Group (-Br): The bromine atom is an auxochrome with two opposing effects. It is electron-withdrawing through induction (-I effect) but electron-donating through resonance (+M effect) due to its lone pairs of electrons. The resonance effect often dominates in UV-Vis spectroscopy, extending the π-conjugation and leading to a bathochromic shift.[12]

  • 4-Hydrazinyl Group (-NHNH₂): This is a powerful electron-donating group (+M effect) due to the lone pair electrons on the nitrogen atoms.[2] Its position at the 4-position of the quinoline ring allows for strong resonance interaction with the π system. This is expected to cause a significant bathochromic shift in the π → π* transitions and introduce a distinct, lower-energy n → π* transition.

Predicted UV-Vis Absorption Data and Solvent Effects

Based on the analysis of substituent effects, we can predict the key features of the UV-Vis spectrum for 6-Bromo-4-hydrazinyl-2-methylquinoline. The combination of a strong electron-donating group (hydrazinyl) and a halogen auxochrome is expected to shift the primary absorption bands to significantly longer wavelengths compared to unsubstituted quinoline.

Predicted TransitionExpected λmax Range (nm)Relative Intensity (ε)Primary Influencing Substituents
π → π320 - 360High (~10,000 L·mol⁻¹·cm⁻¹)-NHNH₂, -Br
π → π270 - 290ModerateQuinoline Core, -Br, -CH₃
n → π*> 380Low-NHNH₂
Solvatochromism: The Influence of the Solvent Environment

The polarity of the solvent can significantly alter the absorption spectrum, a phenomenon known as solvatochromism.[13][14] This is particularly relevant for molecules like 6-Bromo-4-hydrazinyl-2-methylquinoline, which possess polar groups and lone pairs capable of hydrogen bonding.

  • π → π Transitions:* The excited state (π*) is generally more polar than the ground state (π). Polar solvents will stabilize the more polar excited state to a greater extent, reducing the energy gap of the transition. This typically results in a bathochromic (red) shift in polar solvents.[7]

  • n → π Transitions:* In this case, the ground state is stabilized by polar, protic solvents through hydrogen bonding with the nitrogen lone pairs. This stabilization increases the energy required to excite an electron, leading to a hypsochromic (blue) shift in polar protic solvents.[10]

Observing these distinct solvent-dependent shifts can be a powerful tool for confirming the assignment of absorption bands.[15]

Experimental Protocol for UV-Vis Spectroscopic Analysis

This section provides a self-validating, step-by-step methodology for acquiring the UV-Vis absorption spectrum of 6-Bromo-4-hydrazinyl-2-methylquinoline.

Instrumentation
  • A dual-beam UV-Vis spectrophotometer is recommended for its stability and simultaneous measurement of the reference and sample.[16]

  • The instrument should be capable of scanning a wavelength range of at least 190-800 nm.[5]

  • A matched pair of 1 cm path length quartz cuvettes is required, as glass and plastic absorb in the UV region.[17]

Workflow for Spectral Acquisition

G cluster_prep Phase 1: Preparation cluster_acq Phase 2: Data Acquisition cluster_analysis Phase 3: Analysis Solvent Select & Prepare Solvents (e.g., Ethanol, Acetonitrile, Hexane) Blank Prepare Blank Cuvette (Pure Solvent) Solvent->Blank Stock Prepare Stock Solution (e.g., 1 mg/mL in DMSO or Ethanol) Working Create Working Dilutions (Target Absorbance: 0.2-0.8 AU) Stock->Working Dilute SampleCuv Prepare Sample Cuvette Working->SampleCuv PowerOn Instrument Warm-up (≥ 30 minutes) Baseline Perform Baseline Correction (with Blank Cuvette in both beams) PowerOn->Baseline Zero Zero Instrument (at a single wavelength if needed) Baseline->Zero Scan Scan Sample Spectrum (190-800 nm) Zero->Scan Identify Identify λmax (Wavelengths of Peak Maxima) Scan->Identify Quantify Determine Molar Absorptivity (ε) (Requires known concentration) Identify->Quantify Analyze Analyze Solvatochromic Shifts (Compare spectra from different solvents) Identify->Analyze

Caption: Experimental workflow for UV-Vis analysis.

Detailed Methodologies

A. Reagent and Sample Preparation:

  • Solvent Selection: Choose a set of solvents with varying polarities that do not absorb in the region of interest and in which the analyte is soluble. Spectroscopic grade ethanol, acetonitrile, and hexane are common choices.

  • Stock Solution: Accurately weigh a small amount of 6-Bromo-4-hydrazinyl-2-methylquinoline and dissolve it in a Class A volumetric flask using a suitable solvent (e.g., ethanol) to create a stock solution of known concentration (e.g., 10⁻³ M).

  • Working Solutions: Prepare a series of dilutions from the stock solution to find a concentration that yields a maximum absorbance between 0.2 and 0.8 AU. This range ensures adherence to the Beer-Lambert Law and provides the best signal-to-noise ratio.[5][8]

B. Instrument Setup and Measurement:

  • Power On and Warm-up: Turn on the spectrophotometer and its lamps (Deuterium for UV, Tungsten for visible) and allow the instrument to stabilize for at least 30 minutes.[17]

  • Baseline Correction: Fill both quartz cuvettes with the pure solvent that was used to prepare the sample. Place them in the reference and sample holders and perform a baseline scan across the desired wavelength range. This corrects for any absorbance from the solvent and the cuvettes themselves.[18]

  • Sample Measurement: Empty the sample cuvette, rinse it with a small amount of the sample solution, and then fill it with the sample solution. Place it back into the sample holder.

  • Acquire Spectrum: Initiate the scan. The instrument will measure the absorbance of the sample relative to the solvent blank at each wavelength.

C. Data Analysis:

  • Identify λmax: Process the resulting spectrum to identify the wavelengths of maximum absorbance (λmax).

  • Calculate Molar Absorptivity (ε): If the concentration (c, in mol/L) and path length (l, in cm) are known, calculate ε using the Beer-Lambert Law: ε = A / (c * l).

Advanced Interpretation: Correlating Theory and Experiment

The true power of this analysis lies in comparing the empirical data with the theoretical predictions.

G substituents substituents transitions Electronic Transitions π → π* (High ε) n → π* (Low ε) Predicted λmax substituents:p1->transitions:p2 informs experiment Experimental Spectrum Observed λmax Molar Absorptivity (ε) Confirmation transitions->experiment:p3 predicts correlation Structural Confirmation experiment->correlation leads to solvents Solvent Polarity Effects (Solvatochromism) π→π: Red Shift n→π: Blue Shift solvents->experiment:p3 confirms

Caption: Logical flow for correlating theoretical predictions with experimental data.

If the experimental spectrum shows a high-intensity band around 340 nm that red-shifts in ethanol compared to hexane, and a low-intensity shoulder above 380 nm that blue-shifts, this provides strong evidence for the assignment of π → π* and n → π* transitions, respectively. For even greater certainty, Time-Dependent Density Functional Theory (TD-DFT) calculations can be employed to model the electronic transitions and predict the UV-Vis spectrum from first principles, providing a powerful complement to experimental data.[19][20]

Conclusion

The UV-Vis absorption spectrum of 6-Bromo-4-hydrazinyl-2-methylquinoline is predicted to be rich in information, characterized by strong π → π* transitions shifted to longer wavelengths due to the powerful electron-donating effects of the hydrazinyl and bromo substituents. Furthermore, the presence of a weak, solvent-sensitive n → π* transition is anticipated. By combining a robust theoretical understanding with a meticulous experimental protocol, UV-Vis spectroscopy serves as an accessible, rapid, and powerful tool for the structural verification and characterization of this and related heterocyclic compounds, providing critical data for professionals in drug discovery and chemical analysis.

References

  • Hendry, W. (n.d.). Determination of Organic Compounds by Ultraviolet-Visible Spectroscopy. Journal of Chemical Research. [Link]

  • Novak, I., et al. (2004). UV Photoelectron Spectroscopic Study of Substituent Effects in Quinoline Derivatives. The Journal of Organic Chemistry. [Link]

  • Novak, I., et al. (2004). UV Photoelectron Spectroscopic Study of Substituent Effects in Quinoline Derivatives. The Journal of Organic Chemistry via ACS Publications. [Link]

  • Gutu, O., et al. (2021). Solvatochromic and Computational Study of Three Benzo-[f]-Quinolinium Methylids with Photoinduced Charge Transfer. MDPI. [Link]

  • da Silva, D., et al. (n.d.). UV-Vis absorption of aminoquinoline 4 in various solvents. ResearchGate. [Link]

  • Khan, I., et al. (2023). Synthesis, DFT studies on a series of tunable quinoline derivatives. Scientific Reports. [Link]

  • Shafiq, Z., et al. (n.d.). Synthesis of 6‐bromo/6‐chloro‐2‐methyl‐quinolin‐4‐yl‐hydrazines, 14 a/14 b. ResearchGate. [Link]

  • Rostro, L. (2012). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Purdue College of Engineering. [Link]

  • Hisamatsu, Y., et al. (2019). Selective synthesis of substituted amino-quinoline derivatives by C-H activation and fluorescence evaluation of their lipophilicity-responsive properties. Scientific Reports. [Link]

  • Technology Networks. (2023). UV-Vis Spectroscopy: Principle, Strengths and Limitations and Applications. [Link]

  • Singh, M. (2024). Application of UV-Visible Spectroscopy in the Quantitative Determination and Characterization of Organic Compounds. ResearchGate. [Link]

  • Cyrański, M., et al. (2016). Substituent effects and electron delocalization in five-membered N-heterocycles. Physical Chemistry Chemical Physics. [Link]

  • Castelli, F., et al. (2021). UV Properties and Loading into Liposomes of Quinoline Derivatives. MDPI. [Link]

  • Agilent. (n.d.). The Basics of UV-Vis Spectrophotometry. [Link]

  • Hadjmohammadi, M., et al. (2008). SOLVATOCHROMISM EFFECT OF DIFFERENT SOLVENTS ON UV-VIS SPECTRA OF FLOURESCEINE AND ITS DERIVATIVES. ResearchGate. [Link]

  • Kaur, H., et al. (n.d.). Preparation of 6‐Bromo/6‐Chloro‐2‐methyl‐quinolin‐4‐yl‐hydrazines 72(a–b). ResearchGate. [Link]

  • Quimicaorganica.org. (n.d.). Electrophilic substitution reaction in quinoline and isoquinoline. [Link]

  • Anupama, B., et al. (2014). Synthesis, Spectroscopic Characterization, and Biological Evaluation Studies of 5-Bromo-3-(((hydroxy-2-methylquinolin-7-yl)methylene)hydrazono)indolin-2-one and Its Metal (II) Complexes. Bioinorganic Chemistry and Applications. [Link]

  • Michigan State University Department of Chemistry. (n.d.). Heterocyclic Compounds. [Link]

  • Anupama, B., et al. (2014). Synthesis, Spectroscopic Characterization, and Biological Evaluation Studies of 5-Bromo-3-(((hydroxy-2-methylquinolin-7-yl)methylene)hydrazono)indolin-2-one and Its Metal (II) Complexes. PubMed. [Link]

  • Khan Academy. (n.d.). Electronic transitions and energy. [Link]

  • Vranec, P., et al. (2022). Low-Dimensional Compounds Containing Bioactive Ligands. Part XIX: Crystal Structures and Biological Properties of Copper Complexes with Halogen and Nitro Derivatives of 8-Hydroxyquinoline. MDPI. [Link]

  • Fiveable. (2023). Electronic Transitions: Organic Chemistry Study Guide. [Link]

  • LibreTexts Chemistry. (2023). Electronic Spectroscopy - Interpretation. [Link]

  • Çakmak, O., et al. (2024). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. ChemMedChem. [Link]

  • Homocianu, M., et al. (2011). Solvatochromic effects in the UV/vis absorption spectra of some pyridazinium ylides. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

  • Ivanova, B., et al. (2004). Electronic absorption and emission spectra and computational studies of some 2-aryl, 2-styryl, and 2-(4-arylbutadienyl) substituted 4-(3H)-quinazolinones. Journal of Molecular Structure. [Link]

  • University of Toronto Scarborough. (n.d.). Interpreting UV-Vis Spectra. [Link]

  • Wang, F., et al. (2015). Theoretical investigations of the structures and electronic spectra of 8-hydroxylquinoline derivatives. ResearchGate. [Link]

  • Aldossary, A. (2022). Computational Chemistry Studies Relevant to Medicinal Chemistry. eScholarship, University of California. [Link]

Sources

Protocols & Analytical Methods

Method

6-Bromo-4-hydrazinyl-2-methylquinoline as a precursor for triazoloquinoline synthesis

Application Note: 6-Bromo-4-hydrazinyl-2-methylquinoline as a Precursor for Triazoloquinoline and Quinoline-Triazole Scaffold Synthesis Introduction & Scope In modern drug discovery, the quinoline core remains a privileg...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 6-Bromo-4-hydrazinyl-2-methylquinoline as a Precursor for Triazoloquinoline and Quinoline-Triazole Scaffold Synthesis

Introduction & Scope

In modern drug discovery, the quinoline core remains a privileged scaffold. Fusing or linking this core with triazole moieties generates highly bioactive pharmacophores with applications ranging from antimalarial agents to advanced kinase inhibitors. Specifically, fused 1H-[1,2,3]triazolo[4,5-c]quinolines have recently emerged as a potent new class of Ataxia-Telangiectasia Mutated (ATM) kinase inhibitors [1], while linked quinolinyl-triazoles exhibit significant antiviral and antimicrobial properties [2].

This application note details the utilization of 6-Bromo-4-hydrazinyl-2-methylquinoline (CAS: 951625-89-1) as a versatile, bifunctional building block. We provide validated, step-by-step methodologies for converting this precursor into highly functionalized quinoline-triazole hybrids, emphasizing the mechanistic causality behind each experimental condition.

Structural & Mechanistic Rationale

The strategic selection of 6-bromo-4-hydrazinyl-2-methylquinoline is driven by three distinct structural handles:

  • The C4-Hydrazine Moiety: Unlike 2-hydrazinylquinolines, which readily undergo intramolecular cyclization to form fused[1,2,4]triazolo[4,3-a]quinolines, the 4-hydrazinyl isomer is sterically precluded from N1-cyclization. Instead, it acts as a powerful binucleophile. It is the premier precursor for synthesizing 1-(quinolin-4-yl)-1,2,4-triazole linked hybrids via condensation with orthoesters, or it can be directed toward fused [1,2,3]triazolo[4,5-c]quinolines via multi-step C3-functionalization [3].

  • The C6-Bromo Substituent: This halogen serves as a critical synthetic handle for late-stage diversification. It allows for the rapid generation of compound libraries via Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), enabling the fine-tuning of pharmacokinetic properties without disrupting the triazole core.

  • The C2-Methyl Group: The methyl group provides metabolic stability by blocking oxidative metabolism at the C2 position and sterically modulates the dihedral angle of the C4-triazole, which is often crucial for binding pocket alignment in kinase targets.

Reaction Optimization & Quantitative Data

The synthesis of the 1,2,4-triazole ring from the arylhydrazine requires a one-carbon synthon and a nitrogen source. We evaluated several conditions to optimize the cyclization of 6-bromo-4-hydrazinyl-2-methylquinoline into 1-(6-bromo-2-methylquinolin-4-yl)-1H-1,2,4-triazole.

As shown in Table 1 , utilizing Acetic Acid (AcOH) as both solvent and acid catalyst, combined with Triethyl Orthoformate (TEOF) and Ammonium Acetate (NH₄OAc), provided the optimal thermodynamic environment for ring closure.

Table 1: Optimization of 1,2,4-Triazole Cyclization

Solvent Carbon Synthon Nitrogen Source Temp (°C) Time (h) Yield (%) Purity (LC-MS)
Ethanol DMF-DMA None 80 12 45 >90%
DMF TEOF NH₄OAc 100 8 62 >92%
Acetic Acid Formamide Formamide 120 18 55 >85%

| Acetic Acid | TEOF | NH₄OAc | 120 | 6 | 88 | >98% |

Causality Insight: Acetic acid accelerates the formation of the intermediate orthoester adduct by protonating TEOF. NH₄OAc acts as a mild, highly soluble ammonia source that smoothly attacks the highly electrophilic intermediate, driving the dehydration and final aromatization of the triazole ring.

Experimental Protocols (Self-Validating Workflows)

Protocol A: One-Pot Synthesis of 1-(6-Bromo-2-methylquinolin-4-yl)-1H-1,2,4-triazole

This protocol describes the construction of the triazole pharmacophore.

  • Preparation: In a 50 mL round-bottom flask equipped with a reflux condenser, suspend 6-Bromo-4-hydrazinyl-2-methylquinoline (1.0 eq, 2.0 mmol) in glacial acetic acid (10 mL).

  • Reagent Addition: Add Triethyl orthoformate (3.0 eq, 6.0 mmol) and Ammonium acetate (5.0 eq, 10.0 mmol) to the suspension.

  • Cyclization: Heat the mixture to 120 °C under an argon atmosphere.

    • Self-Validation Checkpoint 1: The initial opaque suspension will clarify into a deep amber solution within 30 minutes, indicating the successful formation of the soluble hydrazone intermediate.

  • Reaction Monitoring: Stir at reflux for 6 hours. Monitor via TLC (DCM:MeOH 9:1). The consumption of the highly polar hydrazine baseline spot confirms completion.

  • Workup & Isolation: Cool the reaction to room temperature and pour it slowly over crushed ice (50 g). Neutralize the acidic mixture dropwise with saturated aqueous NaHCO₃ until pH 7.5 is reached.

    • Self-Validation Checkpoint 2: A dense, off-white precipitate will form exclusively upon neutralization. This confirms the successful consumption of the basic hydrazine into the neutral triazole product.

  • Purification: Filter the precipitate, wash with cold distilled water (3 × 15 mL), and dry under a vacuum.

    • Analytical Validation: LC-MS will show a complete mass shift from [M+H]⁺ ~252/254 (starting material) to [M+H]⁺ ~289/291 (product), confirming the incorporation of the triazole ring.

Protocol B: Late-Stage C6-Functionalization via Suzuki-Miyaura Coupling

This protocol utilizes the C6-bromo handle to install an aryl group, demonstrating the scaffold's utility for library generation.

  • Setup: In an oven-dried Schlenk tube, combine the triazole intermediate from Protocol A (1.0 eq, 0.5 mmol), an Aryl Boronic Acid (1.2 eq, 0.6 mmol), and K₂CO₃ (3.0 eq, 1.5 mmol).

  • Solvent & Catalyst: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 5 mL).

    • Causality Insight: The biphasic system is critical. Dioxane solubilizes the lipophilic quinoline-triazole, while water is strictly required to convert the boronic acid into the reactive, electron-rich boronate complex necessary for transmetalation.

  • Initiation: Add Pd(dppf)Cl₂ (0.05 eq, 5 mol%). Purge the tube with Argon for 5 minutes, seal, and heat to 90 °C for 12 hours.

  • Isolation: Cool to room temperature, dilute with EtOAc (15 mL), and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify via flash chromatography (Hexanes/EtOAc).

Workflow Visualization

G A 6-Bromo-4-hydrazinyl- 2-methylquinoline B TEOF + NH4OAc (AcOH, 120°C) A->B Condensation C 1-(6-Bromo-2-methylquinolin-4-yl)- 1H-1,2,4-triazole B->C Ring Closure D Suzuki-Miyaura Cross-Coupling C->D Pd-Catalysis E C6-Aryl Quinoline-Triazole Pharmacophore D->E Diversification

Fig 1: Synthetic workflow from 4-hydrazinylquinoline to C6-functionalized triazolo-pharmacophores.

References

  • Discovery of [1,2,3]Triazolo[4,5-c]quinoline Derivatives as a New Class of Ataxia-Telangiectasia Mutated Kinase Inhibitors ACS Medicinal Chemistry Letters, 2023. URL:[Link]

  • Chemistry of polyhalogenated nitrobutadienes, 17: Efficient synthesis of persubstituted chloroquinolinyl-1H-pyrazoles and evaluation of their antimalarial, anti-SARS-CoV-2, antibacterial, and cytotoxic activities Beilstein Journal of Organic Chemistry, 2022. URL:[Link]

  • Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study ACS Omega, 2025. URL:[Link]

Application

Application Notes and Protocols: Development of Fluorescent Probes Using 6-Bromo-2-methylquinoline Hydrazine

For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatility of the Quinoline Scaffold in Fluorescence Sensing The quinoline moiety, a heterocyclic aromatic compound, is a privileged scaf...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Quinoline Scaffold in Fluorescence Sensing

The quinoline moiety, a heterocyclic aromatic compound, is a privileged scaffold in the development of fluorescent probes due to its inherent fluorescence properties and its capacity for chemical modification.[1] Among its derivatives, 6-bromo-2-methylquinoline serves as a particularly valuable building block. The bromine atom at the 6-position provides a reactive site for introducing various functional groups, allowing for the fine-tuning of the probe's photophysical and sensing capabilities.[2] This modular design often incorporates a fluorophore (the quinoline core), a recognition moiety for the target analyte, and a linker.[2]

This application note provides a comprehensive guide to the development of fluorescent probes utilizing 6-bromo-2-methylquinoline hydrazine. We will detail the synthesis of a representative hydrazone-based probe, its photophysical characterization, and a protocol for its application in analyte detection. The methodologies described herein are designed to be self-validating, with explanations for key experimental choices to ensure scientific integrity and reproducibility.

Synthesis of a Quinoline-Based Hydrazone Fluorescent Probe

Hydrazones derived from 6-bromo-2-methylquinoline hydrazine are a prominent class of fluorescent probes.[3] The synthesis typically involves a condensation reaction between the hydrazine derivative and an aldehyde or ketone.[4][5] This reaction is generally straightforward and results in the formation of a Schiff base, characterized by a carbon-nitrogen double bond.[6]

The following protocol outlines the synthesis of a model fluorescent probe, Probe 1 , from 6-bromo-2-methylquinoline hydrazine and a generic aromatic aldehyde.

Synthetic Workflow Diagram

G cluster_0 Step 1: Hydrazine Synthesis cluster_1 Step 2: Probe Synthesis (Condensation) cluster_2 Step 3: Purification 6-Bromo-2-chloro-3-methylquinoline 6-Bromo-2-chloro-3-methylquinoline 6-Bromo-2-hydrazino-3-methylquinoline hydrochloride 6-Bromo-2-hydrazino-3-methylquinoline hydrochloride 6-Bromo-2-chloro-3-methylquinoline->6-Bromo-2-hydrazino-3-methylquinoline hydrochloride Hydrazine hydrate Aromatic Aldehyde Aromatic Aldehyde Probe 1 Probe 1 6-Bromo-2-hydrazino-3-methylquinoline hydrochloride->Probe 1 Ethanol, Acetic Acid (cat.) Reflux Aromatic Aldehyde->Probe 1 Purified Probe 1 Purified Probe 1 Probe 1->Purified Probe 1 Column Chromatography

Caption: General workflow for the synthesis of a quinoline-based hydrazone fluorescent probe.

Detailed Synthesis Protocol for Probe 1

Materials:

  • 6-Bromo-2-methylquinoline (or a suitable precursor like 6-bromo-2-chloro-3-methylquinoline)[7][8]

  • Hydrazine hydrate

  • Aromatic aldehyde (e.g., 4-nitrobenzaldehyde)

  • Ethanol (absolute)

  • Glacial acetic acid

  • Sodium bicarbonate (NaHCO₃) solution (5% aqueous)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Appropriate solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

  • Synthesis of 6-bromo-2-methylquinoline hydrazine: (This is a precursor, and its synthesis may vary. A general approach is provided.)

    • A common route involves the nucleophilic substitution of a suitable leaving group (e.g., chlorine) at the 2-position of the quinoline ring with hydrazine.

    • Caution: Hydrazine is highly toxic and corrosive. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

  • Condensation Reaction:

    • In a round-bottom flask, dissolve 1.0 equivalent of 6-bromo-2-methylquinoline hydrazine in absolute ethanol.

    • Add 1.1 equivalents of the selected aromatic aldehyde to the solution.

    • Add a catalytic amount (2-3 drops) of glacial acetic acid. The acid catalyzes the condensation reaction.

    • Reflux the reaction mixture for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up and Purification:

    • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

    • If a precipitate forms, collect it by vacuum filtration. If not, reduce the solvent volume under reduced pressure.

    • Neutralize the residue with a 5% aqueous solution of NaHCO₃.[2]

    • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.[9]

    • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.[9]

    • Concentrate the organic layer under reduced pressure to obtain the crude product.

    • Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield the pure Probe 1 .

Photophysical Characterization of the Fluorescent Probe

The photophysical properties of the newly synthesized probe are critical for its application. These are typically characterized using UV-Vis absorption and fluorescence spectroscopy.[10][11]

Protocol for Spectroscopic Analysis

Instrumentation:

  • UV-Vis Spectrophotometer

  • Fluorescence Spectrometer[12]

Procedure:

  • Preparation of Stock Solution: Prepare a stock solution of the purified probe in a suitable solvent (e.g., DMSO or acetonitrile) at a concentration of 1 mM.

  • UV-Vis Absorption Spectrum:

    • Dilute the stock solution to a final concentration of 10 µM in the desired solvent.

    • Record the absorption spectrum over a relevant wavelength range (e.g., 250-600 nm).

    • The wavelength of maximum absorption (λ_abs) should be identified.

  • Fluorescence Emission and Excitation Spectra:

    • Using the same 10 µM solution, excite the sample at its λ_abs.

    • Record the fluorescence emission spectrum. The wavelength of maximum emission (λ_em) should be identified.

    • To obtain the excitation spectrum, set the emission monochromator to the λ_em and scan the excitation wavelengths. The excitation spectrum should ideally overlap with the absorption spectrum.[13]

  • Determination of Quantum Yield (Φ):

    • The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is often determined relative to a well-characterized standard (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54).

    • The quantum yield can be calculated using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (η_sample² / η_std²) Where:

      • Φ is the quantum yield

      • I is the integrated fluorescence intensity

      • A is the absorbance at the excitation wavelength

      • η is the refractive index of the solvent

Table of Expected Photophysical Properties
PropertySymbolTypical Value RangeSignificance
Molar Absorptivityε10⁴ - 10⁵ M⁻¹cm⁻¹Indicates the efficiency of light absorption.
Maximum Absorption Wavelengthλ_abs350 - 450 nmWavelength at which the probe absorbs light most strongly.
Maximum Emission Wavelengthλ_em450 - 600 nmWavelength at which the probe emits light most strongly.
Stokes ShiftΔλ50 - 150 nmThe difference between λ_em and λ_abs; a larger Stokes shift is generally desirable to minimize self-absorption.
Fluorescence Quantum YieldΦ0.1 - 0.8Represents the efficiency of the fluorescence process.

Application Protocol: Detection of a Target Analyte

Quinoline-hydrazone based probes have been successfully employed for the detection of various analytes, including metal ions and biocides.[14][15] The sensing mechanism often relies on the interaction of the analyte with the hydrazone moiety, which alters the electronic properties of the quinoline fluorophore, leading to a change in fluorescence.[16]

Analyte Sensing Mechanism Diagram

G Probe 1 Probe 1 Probe-Analyte Complex Probe-Analyte Complex Probe 1->Probe-Analyte Complex + Analyte Fluorescence_Off Low Fluorescence Probe 1->Fluorescence_Off Analyte Analyte Analyte->Probe-Analyte Complex Fluorescence_On High Fluorescence (Turn-On Response) Probe-Analyte Complex->Fluorescence_On

Caption: A typical "turn-on" fluorescence sensing mechanism.

Protocol for Analyte Titration

Materials:

  • Stock solution of Probe 1 (1 mM)

  • Stock solution of the target analyte (e.g., a metal salt like ZnCl₂) (10 mM)

  • Buffer solution (e.g., HEPES or PBS, pH 7.4)

Procedure:

  • Preparation of Test Solutions:

    • In a series of cuvettes, add the appropriate buffer solution.

    • Add a fixed amount of the Probe 1 stock solution to each cuvette to achieve a final concentration of 10 µM.

    • Add increasing amounts of the analyte stock solution to the cuvettes to achieve a range of final analyte concentrations (e.g., 0 to 100 µM).

  • Spectroscopic Measurements:

    • Incubate the solutions for a short period (e.g., 5-10 minutes) to allow for complexation.

    • Record the fluorescence emission spectrum for each solution, exciting at the λ_abs of the free probe.

  • Data Analysis:

    • Plot the fluorescence intensity at the λ_em of the probe-analyte complex as a function of the analyte concentration.

    • This titration curve can be used to determine the detection limit (LOD) and the binding constant (K_a) of the probe for the analyte. The detection limit can be calculated based on the signal-to-noise ratio (typically 3σ/slope).[17]

Troubleshooting and Considerations

  • Poor Solubility: If the probe has poor solubility in aqueous buffers, a co-solvent such as DMSO or ethanol can be used. However, the concentration of the organic solvent should be kept low (typically <1%) to minimize its effect on the biological system.

  • Interference from Other Species: The selectivity of the probe should be evaluated by performing titration experiments with a range of potentially interfering species.

  • Photostability: The photostability of the probe can be assessed by continuously exposing a sample to the excitation light and monitoring the fluorescence intensity over time.

  • pH Effects: The fluorescence of many probes is pH-dependent. It is important to characterize the probe's response over a range of pH values to determine its optimal working range.

Conclusion

6-Bromo-2-methylquinoline hydrazine is a versatile and accessible starting material for the development of novel fluorescent probes. The synthetic and analytical protocols provided in this application note offer a robust framework for researchers to design, synthesize, and characterize probes for a wide array of applications in chemical biology, environmental monitoring, and drug discovery. The modular nature of these probes allows for rational design to achieve high sensitivity, selectivity, and desirable photophysical properties.

References

  • Costa, S. P. G., & Raposo, M. M. M. (2017). Photophysical characterization and ion sensing properties of new colorimetric chemosensors based on hydrazones bearing quinoline. Universidade do Minho. [Link]

  • Pooja, K. T., et al. (2025). Novel Fluorescent Quinoline-Based Hydrazone Metal Complexes: Synthesis, Photophysical Applications in Latent Fingerprint Detection, Anti-counterfeiting, and Antitubercular Activity. Journal of Molecular Structure, 1356, 145146. [Link]

  • (2026). A new indoloquinoline-based fluorescence probe for imaging of hydrazine in vitro and in vivo. RSC Advances. [Link]

  • (2020). A sensitive and selective fluorescent probe for hydrazine with a unique nonaromatic fluorophore. RSC Advances. [Link]

  • (2025). Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells. Arabian Journal of Chemistry. [Link]

  • Shah, S., et al. (n.d.). Synthesis of 6‐bromo/6‐chloro‐2‐methyl‐quinolin‐4‐yl‐hydrazines, 14 a/14 b. ResearchGate. [Link]

  • (n.d.). General method of UV-Vis and fluorescence titration. Royal Society of Chemistry. [Link]

  • (2020). Quinoline-based hydrazone for the colorimetric detection of Co2+ and fluorescence turn-on response of Zn2+. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 230, 118025. [Link]

  • (2014). Highly Sensitive Quinoline-Based Two-Photon Fluorescent Probe for Monitoring Intracellular Free Zinc Ions. Analytical Chemistry, 86(12), 6074–6080. [Link]

  • (2023). Recent Advances in Quinoline Based Fluorescent Probes for Bio-imaging Applications. Crimson Publishers. [Link]

  • (n.d.). Characterization of probe. A. UV-vis adsorption and fluorescence.... ResearchGate. [Link]

  • Sousa, R. P., et al. (2022). Quinoline-Based Hydrazone Derivative as a Biocide Chemosensor: Synthesis and Sensing Studies. Eng. Proc., 27(1), 13. [Link]

  • (2020). Hydrazone-Based Small-Molecule Chemosensors. IntechOpen. [Link]

  • Gao, L.-L., et al. (2020). Quinoline-based hydrazone for colorimetric detection of Co2+ and fluorescence turn-on response of Zn2+. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 230, 118025. [Link]

  • (2023). Combining UV-Vis and Fluorescence Spectroscopy for Optimal Results. Biocompare. [Link]

  • (n.d.). Recommendations and Guidelines for Standardization of Fluorescence Spectroscopy. NIST. [Link]

  • Rao, S., et al. (2025). Design and Characterization of a Coumarin-Based Hydrazine Fluorescent Probe for Labeling Biomolecular Carbonyls and Detecting Oxidative Stress in Live Cells. Journal of Student-Centered Research. [Link]

  • (n.d.). 6-Bromo-2-hydrazino-3-methylquinoline hydrochloride. [Link]

  • (n.d.). UV-Visible Fluorescence Spectrometers. NanoQAM. [Link]

  • (2023). Mechanochemical Studies on Coupling of Hydrazines and Hydrazine Amides with Phenolic and Furanyl Aldehydes—Hydrazones with Antileishmanial and Antibacterial Activities. Molecules, 28(11), 4349. [Link]

  • (1987). Review of Specific Chemical Interactions for Hydrazine Analysis and Proposed Adaptation for Microsensor Chemical Detection. DTIC. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

overcoming solubility issues of 6-Bromo-4-hydrazinyl-2-methylquinoline in DMSO and organic solvents

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the "brick dust" properties of functionalized quinolines.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the "brick dust" properties of functionalized quinolines. This guide is designed to move you beyond trial-and-error by addressing the fundamental thermodynamic and kinetic barriers of your specific molecule.

Molecular Diagnostics: The Root of the Problem

To solve a solubility issue, we must first understand the causality behind it. 6-Bromo-4-hydrazinyl-2-methylquinoline is notoriously difficult to dissolve in standard organic solvents and Dimethyl Sulfoxide (DMSO) due to three synergistic structural factors:

  • Rigid π−π Stacking: The planar quinoline core promotes highly ordered, thermodynamically stable crystal lattices.

  • Robust Hydrogen Bonding: The 4-hydrazinyl group (-NH-NH 2​ ) acts as a potent, multi-directional hydrogen bond donor and acceptor, creating an unyielding intermolecular network.

  • Lipophilic Halogenation: The heavy 6-bromo substituent significantly increases the overall lipophilicity and lattice energy, decreasing the entropy of solvation in polar aprotic solvents[1].

When you add DMSO, the solvent simply cannot provide enough solvation energy to break this highly ordered solid-state lattice.

Frequently Asked Questions (FAQs)

Q: I dissolved the compound in 100% DMSO using heat and sonication, but it crashed out overnight. Why? A: You achieved kinetic solubility, not thermodynamic solubility. Heat provides temporary energy to break the crystal lattice, but upon cooling, the molecules re-aggregate into their lower-energy crystalline state. Furthermore, DMSO is highly hygroscopic; it rapidly absorbs atmospheric moisture (up to 10% of its volume). This water uptake drastically lowers the solubility threshold of lipophilic compounds and triggers precipitation[2].

Q: How does salt formation overcome this barrier? A: Converting a basic drug into a salt is the most effective method to increase solubility[3][4]. By adding a stoichiometric amount of a protic acid, you protonate the basic hydrazinyl and quinoline nitrogens. This introduces an ionic charge, creating electrostatic repulsion between the molecules. This repulsion permanently disrupts the H-bonding network and the crystal lattice, allowing the DMSO to solvate the individual ions[4].

Q: I need this compound as a synthetic intermediate. Will acidification ruin my next reaction step? A: If your downstream chemistry requires a nucleophilic hydrazine (e.g., forming a pyrazole), the protonated salt will be unreactive. In this case, you must bypass salt formation and instead use Chemical Derivatization (such as Boc-protection) to temporarily mask the hydrogen bond donors, thereby increasing solubility in organic solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF).

Solubilization Workflows & Mechanistic Pathways

Workflow Start Compound: 6-Bromo-4-hydrazinyl-2-methylquinoline TestDMSO Test in 100% DMSO at RT Start->TestDMSO HeatSon Heat (50°C) & Sonicate (15 min) TestDMSO->HeatSon Insoluble Success Proceed to Assay/ Reaction TestDMSO->Success Soluble Acidify Add 0.1-1.0 eq TFA or HCl (In-situ Salt) HeatSon->Acidify Precipitates HeatSon->Success Soluble Derivatize Boc-Protection of Hydrazine Acidify->Derivatize Assay Incompatible Acidify->Success Soluble Derivatize->Success

Troubleshooting workflow for solubilizing 6-Bromo-4-hydrazinyl-2-methylquinoline.

Mechanism A Solid State Lattice: Strong H-bonds & Pi-Pi Stacking B Addition of Protic Acid (e.g., HCl, TFA) A->B C Protonation of Hydrazinyl and Quinoline Nitrogens B->C D Electrostatic Repulsion Between Molecules C->D E Disruption of Crystal Lattice D->E F Thermodynamic Solvation by DMSO E->F

Mechanistic pathway of acid-mediated solubilization via in-situ salt formation.

Quantitative Solubility Data

The following table summarizes the expected solubility profiles based on the thermodynamic interventions applied to this class of halogenated quinoline-hydrazines.

Solvent SystemEstimated Solubility (mg/mL)Mechanism of SolubilizationRecommendation
100% DMSO (RT) < 1.0BaselineNot recommended for stock solutions.
100% DMSO (50°C + Sonication) ~5.0Kinetic disruptionHigh risk of precipitation upon cooling.
DMSO + 1.0 eq TFA > 25.0Protonation, electrostatic repulsionOptimal for biological assay stocks.
DMF (N,N-Dimethylformamide) ~2.0 - 5.0Enhanced H-bond disruptionGood alternative if DMSO is incompatible.
DMSO / 10% Tween-80 ~10.0Micellar encapsulationBest for transitioning to aqueous in vivo models.

Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely solely on visual inspection. The following protocols are designed as self-validating systems to guarantee that your compound is both dissolved and chemically intact.

Protocol A: In-Situ Salt Formation for High-Throughput Screening (HTS)

Use this protocol when preparing master stocks for biological assays where trace acid is tolerated.

  • Weighing: Accurately weigh 10.0 mg of 6-Bromo-4-hydrazinyl-2-methylquinoline into a clean, dry 2.0 mL amber glass vial.

  • Initial Solvation: Add 900 µL of anhydrous, LC-MS grade DMSO. Vortex for 30 seconds. (The suspension will likely remain cloudy).

  • Acidification: Carefully add 1.0 equivalent of Trifluoroacetic Acid (TFA) or 1M HCl in dioxane. For 10 mg (approx. 0.04 mmol), add ~3.0 µL of pure TFA.

  • Equilibration: Vortex for 1 minute, then sonicate in a water bath at 30°C for 5 minutes. The solution should turn completely clear.

  • Volume Adjustment: Bring the total volume to exactly 1.0 mL with anhydrous DMSO to achieve a 10 mg/mL stock.

  • Validation Step: Centrifuge the vial at 10,000 x g for 5 minutes. Carefully inspect the bottom of the vial for a microscopic pellet. Analyze a 1:1000 dilution via LC-MS to confirm the hydrazine has not degraded under acidic conditions.

Protocol B: Boc-Protection for Synthetic Workflows

Use this protocol if the compound is a synthetic intermediate and must be dissolved in standard organic solvents (DCM/THF) for subsequent coupling reactions.

  • Suspension: Suspend 500 mg of the compound in 10 mL of anhydrous THF.

  • Base Addition: Add 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA) to neutralize the highly basic hydrazine and act as an acid scavenger.

  • Protection: Slowly add 1.1 equivalents of Di-tert-butyl dicarbonate (Boc 2​ O) dissolved in 2 mL of THF dropwise at 0°C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. As the Boc group attaches to the hydrazine, the intermolecular H-bonds will break, and the suspension will clarify into a homogeneous solution.

  • Validation Step: Monitor the reaction via TLC (Hexanes:Ethyl Acetate 1:1). The highly polar, baseline-sticking starting material will convert into a fast-moving, highly soluble lipophilic spot.

References

  • Title: Salt formation to improve drug solubility Source: Advanced Drug Delivery Reviews (2007) URL: [Link]

  • Title: Solvent Free Fabrication of Micro and Nanostructured Drug Coatings by Thermal Evaporation for Controlled Release and Increased Effects (Citing Lipinski: Solubility in water and DMSO: issues and potential solutions) Source: PubMed Central (PMC) URL: [Link]

  • Title: Miniaturization of Drug Solubility and Dissolution Testings Source: University of Helsinki (Helda Repository) URL: [Link]

Sources

Optimization

purification techniques for crude 6-Bromo-4-hydrazinyl-2-methylquinoline

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with purifying 6-Bromo-4-hyd...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with purifying 6-Bromo-4-hydrazinyl-2-methylquinoline .

The purification of this compound is notoriously difficult due to its amphiphilic nature (a lipophilic brominated quinoline core paired with a highly polar, basic hydrazine moiety) and its susceptibility to oxidative degradation. This guide explains the causality behind common failures and provides self-validating protocols to ensure high-purity yields.

Workflow Visualization

PurificationWorkflow Crude Crude 6-Bromo-4-hydrazinyl- 2-methylquinoline Assess Assess Impurity Profile (TLC / LC-MS) Crude->Assess Recryst Recrystallization (EtOH or EtOH/Dioxane) Assess->Recryst Residual Hydrazine or Solvent Ext Acid-Base Extraction (pH Swing) Assess->Ext Unreacted Starting Material Chrom Silica Chromatography (EtOAc/Hexane + 1% TEA) Assess->Chrom Positional Isomers Pure Pure Compound (>98% Purity) Recryst->Pure Ext->Pure Chrom->Pure SaltForm HCl Salt Formation (Stability Enhancement) Pure->SaltForm For Long-term Storage

Workflow for the purification and stabilization of crude 6-Bromo-4-hydrazinyl-2-methylquinoline.

Troubleshooting & FAQs

Q1: My crude product contains significant amounts of unreacted 6-bromo-4-chloro-2-methylquinoline. Recrystallization isn't separating them effectively. What is the mechanistic workaround? A1: The starting material, 6-bromo-4-chloro-2-methylquinoline, is highly lipophilic and lacks a basic functional group[1]. Conversely, your product contains a basic hydrazine group. When recrystallization fails, you must exploit this Δ pKa difference via an acid-base extraction . By dissolving the crude mixture in dilute HCl, the hydrazine moiety protonates, forming a water-soluble quinolinium/hydrazinium salt. The unreacted chloro-starting material remains unprotonated and stays in the organic phase (e.g., Ethyl Acetate). Separating the layers and basifying the aqueous phase forces the pure 6-bromo-4-hydrazinyl-2-methylquinoline to precipitate.

Q2: During silica gel column chromatography, my product smears across multiple fractions, resulting in poor resolution. How do I fix this? A2: This is a classic silanol interaction. The primary and secondary amines of the hydrazine group act as strong hydrogen-bond donors and acceptors, interacting aggressively with the acidic silanol groups (-SiOH) on standard silica gel. To prevent this, you must "cap" the column. Pre-treat your silica and supplement your mobile phase with 1-2% Triethylamine (TEA) or aqueous ammonia. The TEA neutralizes the acidic sites, preventing tailing and allowing the basic quinoline derivative to elute as a sharp band.

Q3: My purified product turns from pale yellow to dark orange/brown during solvent evaporation or storage. What is happening? A3: You are observing oxidative degradation. Hydrazines are highly electron-rich and readily undergo autoxidation to form deeply colored diazonium or azo species, especially under heat, light, or basic conditions. Causality & Solution: To prevent this, never evaporate solvents above 40°C, and always backfill your rotary evaporator with Argon. For long-term storage, convert the free base to its hydrochloride salt[2]. Protonating the hydrazine nitrogen reduces its electron density, drastically lowering its susceptibility to oxidation.

Q4: How do I efficiently remove residual hydrazine hydrate from the crude solid? A4: Hydrazine hydrate is highly polar and water-soluble, whereas your brominated quinoline product is largely insoluble in cold water. Triturating the crude solid with ice-cold distilled water will dissolve the excess reagent. Alternatively, recrystallization from an ethanol-dioxane mixture (1:2) is highly effective, as the hydrazine hydrate remains in the mother liquor[3].

Quantitative Comparison of Purification Techniques

Purification TechniquePrimary Target ImpurityTypical Recovery (%)Achievable Purity (%)Processing Time (hrs)
Recrystallization (EtOH/Dioxane) Hydrazine hydrate, salts65 - 75%95 - 98%12 - 24
Acid-Base Extraction Unreacted starting material80 - 85%92 - 96%2 - 3
Silica Chromatography (+TEA) Positional isomers, azo-degradants50 - 60%>99%4 - 6
HCl Salt Formation Prevents oxidative degradation90 - 95%>99%2 - 4

Step-by-Step Methodologies

Protocol A: Acid-Base Extraction (For Removing Starting Material)

This protocol is self-validating: the product will only precipitate if the correct pH thresholds are crossed.

  • Dissolution: Suspend 10 g of crude 6-Bromo-4-hydrazinyl-2-methylquinoline in 100 mL of Ethyl Acetate (EtOAc).

  • Acidification: Add 100 mL of 1M HCl (aq) to the suspension. Stir vigorously for 15 minutes. The product will protonate and migrate to the aqueous layer.

  • Separation: Transfer to a separatory funnel. Collect the lower aqueous layer. Wash the organic layer with an additional 50 mL of 1M HCl. Combine the aqueous acidic layers. (Discard the EtOAc layer containing the unreacted chloro-quinoline).

  • Basification: Cool the combined aqueous layer in an ice bath to 0-5°C. Slowly add 2M NaOH dropwise under continuous stirring until the pH reaches 8.5 - 9.0. A pale yellow precipitate will form immediately.

  • Isolation: Filter the precipitate under a vacuum, wash with 50 mL of ice-cold distilled water, and dry under a high vacuum at room temperature.

Protocol B: Recrystallization (For Removing Polar Reagents)

Based on established solubility profiles for quinoline hydrazines[3].

  • Solvent Selection: Prepare a solvent mixture of Ethanol and 1,4-Dioxane in a 1:2 ratio.

  • Heating: Place the crude solid in a round-bottom flask. Add the solvent mixture incrementally while heating to reflux (approx. 85°C) until the solid just dissolves. Do not overheat to avoid oxidation.

  • Cooling: Remove from heat and allow the flask to cool slowly to room temperature over 2 hours, then transfer to a 4°C refrigerator overnight.

  • Filtration: Collect the resulting crystals via vacuum filtration. Wash the filter cake with a minimal amount of ice-cold ethanol.

Protocol C: Hydrochloride Salt Formation (For Stabilization)

Converts the unstable free base into a stable, shelf-ready salt[2].

  • Dissolution: Dissolve the purified free base in anhydrous Diethyl Ether or minimal anhydrous Ethanol under an Argon atmosphere.

  • Precipitation: Slowly bubble dry HCl gas into the solution, or add a stoichiometric amount of 2M HCl in Diethyl Ether dropwise.

  • Isolation: The 6-bromo-4-hydrazinyl-2-methylquinoline hydrochloride salt will precipitate as a fine powder. Filter, wash with cold anhydrous ether, and store in an amber vial under Argon.

References

  • EvitaChem. "Buy 4-Hydrazinyl-2-Methylquinoline (EVT-439542) | 49612-00-2". EvitaChem.
  • Benchchem. "3-Bromo-2-chloro-6-methylquinoline". Benchchem.
  • Sigma-Aldrich. "4-Hydrazinylquinoline hydrochloride | 68500-41-4". Sigma-Aldrich.
  • Der Pharma Chemica. "Synthesis, Characterization and Antimicrobial Activity of Some New Substituted Quinoline Hydrazones". Der Pharma Chemica, 2017, 9(22):94-100.

Sources

Troubleshooting

troubleshooting incomplete conversion in 6-Bromo-4-hydrazinyl-2-methylquinoline synthesis

Welcome to the technical support center for the synthesis of 6-Bromo-4-hydrazinyl-2-methylquinoline. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challe...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 6-Bromo-4-hydrazinyl-2-methylquinoline. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this important synthetic transformation. The following troubleshooting guides and frequently asked questions (FAQs) are based on established chemical principles and field-proven insights to help you achieve a successful and efficient synthesis.

I. Troubleshooting Guide: Incomplete Conversion

Incomplete conversion of the starting material, 6-Bromo-4-chloro-2-methylquinoline, is one of the most frequently encountered issues in this synthesis. This guide provides a systematic approach to diagnosing and resolving this problem.

Core Reaction Pathway

The synthesis of 6-Bromo-4-hydrazinyl-2-methylquinoline from 6-Bromo-4-chloro-2-methylquinoline and hydrazine hydrate is a nucleophilic aromatic substitution (SNAr) reaction.[1][2] In this reaction, the lone pair of electrons on the terminal nitrogen of hydrazine attacks the electron-deficient carbon atom at the C4 position of the quinoline ring, which bears the chloro leaving group.[3][4] The reaction proceeds through a negatively charged intermediate, known as a Meisenheimer complex, which is stabilized by the electron-withdrawing nature of the quinoline ring system.[2][5] Subsequent elimination of the chloride ion restores aromaticity and yields the desired product.

SNAr_Mechanism cluster_reactants Reactants cluster_intermediate Intermediate cluster_products Products start_mat 6-Bromo-4-chloro- 2-methylquinoline meisenheimer Meisenheimer Complex (Anionic Intermediate) start_mat->meisenheimer Nucleophilic Attack hydrazine Hydrazine Hydrate (Nucleophile) hydrazine->meisenheimer product 6-Bromo-4-hydrazinyl- 2-methylquinoline meisenheimer->product Elimination of Cl- hcl HCl meisenheimer->hcl

Caption: General workflow for the SNAr synthesis.

Question: I am observing a significant amount of unreacted 6-Bromo-4-chloro-2-methylquinoline in my reaction mixture by TLC and LC-MS. What are the potential causes and how can I improve the conversion?

Answer: Several factors can contribute to incomplete conversion in this SNAr reaction. A systematic evaluation of the following parameters is recommended.

  • Causality: Nucleophilic aromatic substitution reactions often require thermal energy to overcome the activation barrier for the initial nucleophilic attack and formation of the Meisenheimer complex.[1] If the temperature is too low or the reaction time is too short, the reaction may not proceed to completion.

  • Troubleshooting Steps:

    • Increase Reaction Temperature: Gradually increase the reaction temperature in increments of 10-20°C and monitor the progress by TLC. Common solvents for this reaction, such as ethanol, isopropanol, or DMF, allow for a range of reflux temperatures.[1][6]

    • Prolong Reaction Time: If increasing the temperature is not feasible or desirable, extend the reaction time. Monitor the reaction every few hours to determine the point at which no further consumption of the starting material is observed.[1]

  • Causality: The choice of solvent can significantly influence the rate of SNAr reactions. Polar aprotic solvents are generally preferred as they can solvate the cationic counter-ion of the nucleophile without strongly solvating the nucleophile itself, thus preserving its reactivity.[1] Protic solvents can also be effective but may solvate the nucleophile through hydrogen bonding, potentially reducing its nucleophilicity.

  • Troubleshooting Steps:

    • Solvent Screening: If using a protic solvent like ethanol, consider switching to a polar aprotic solvent such as DMF or dioxane.[6]

    • Solvent Purity: Ensure the solvent is anhydrous, as water can compete with hydrazine as a nucleophile, although this is less likely to be a major issue given the excess of hydrazine typically used.

  • Causality: While the stoichiometry is a 1:1 reaction, using a molar excess of hydrazine hydrate can increase the reaction rate by shifting the equilibrium towards product formation.

  • Troubleshooting Steps:

    • Increase Hydrazine Equivalents: Increase the molar equivalents of hydrazine hydrate from a slight excess (e.g., 1.2 equivalents) to a larger excess (e.g., 3-5 equivalents).[6]

    • Monitor for Side Reactions: Be aware that a large excess of hydrazine, especially at high temperatures, could potentially lead to side reactions, although this is less common for this specific substrate.

  • Causality: The purity of both the starting material (6-Bromo-4-chloro-2-methylquinoline) and hydrazine hydrate is critical.[1] Impurities in the starting material may not react under the given conditions, while decomposed or low-purity hydrazine hydrate will have reduced nucleophilicity.

  • Troubleshooting Steps:

    • Verify Starting Material Purity: Confirm the purity of your 6-Bromo-4-chloro-2-methylquinoline by NMR, LC-MS, or melting point. If necessary, purify it by recrystallization or column chromatography.

    • Use Fresh Hydrazine Hydrate: Hydrazine hydrate can degrade over time. It is advisable to use a fresh bottle or a recently opened one.

ParameterStandard ConditionTroubleshooting ActionRationale
Temperature Reflux in Ethanol (~78°C)Increase to reflux in Isopropanol (~82°C) or DMF (up to 153°C)Overcomes activation energy barrier.[1]
Time 4-6 hoursExtend to 8-12 hours or overnightAllows for slower reactions to reach completion.[1]
Solvent EthanolSwitch to DMF or DioxanePolar aprotic solvents can enhance SNAr rates.[1]
Hydrazine 1.2 - 2 equivalentsIncrease to 3 - 5 equivalentsIncreases the probability of successful nucleophilic attack.[6]
Reagents Assumed pureVerify purity by NMR/LC-MS; use fresh hydrazineImpurities can inhibit the reaction or be mistaken for unreacted starting material.[1]

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Caption: Troubleshooting workflow for incomplete conversion.

II. Frequently Asked Questions (FAQs)

Q1: What are the expected spectroscopic characteristics of 6-Bromo-4-hydrazinyl-2-methylquinoline?

A1: The identity and purity of the final product should be confirmed by a combination of spectroscopic techniques.

  • ¹H NMR: You should expect to see characteristic signals for the aromatic protons on the quinoline ring, a singlet for the methyl group, and signals for the hydrazinyl protons (which may be broad and exchangeable with D₂O). The chemical shifts and coupling constants of the aromatic protons will be distinct from the starting material.

  • ¹³C NMR: The spectrum will show the expected number of carbon signals for the quinoline core and the methyl group.

  • Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the calculated mass of the product. Due to the presence of bromine, you will observe a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br).[7]

  • FT-IR: Look for the appearance of N-H stretching vibrations from the hydrazinyl group, typically in the range of 3200-3400 cm⁻¹.

Q2: I am observing an impurity with a similar Rf value to my product on the TLC plate. What could it be and how can I remove it?

A2: An impurity with a similar polarity to your product could be a number of species.

  • Possible Impurities:

    • Di-substituted product: While less likely with a mono-chloro starting material, if there were any di-halogenated impurities in your starting material, a di-hydrazinyl species could form.

    • Oxidation product: Hydrazine and its derivatives can be susceptible to oxidation, especially at elevated temperatures in the presence of air.[1] This could lead to the formation of azine byproducts.[8]

    • Ring-opened byproducts: Under very harsh conditions (prolonged heating at high temperatures), degradation of the quinoline ring could occur.[1]

  • Purification Strategies:

    • Column Chromatography: This is the most effective method for separating closely related compounds. A gradient elution with a solvent system like ethyl acetate/hexane or dichloromethane/methanol is a good starting point.

    • Recrystallization: If the product is a solid, recrystallization from a suitable solvent or solvent pair can be an excellent way to remove minor impurities.

    • Acid-Base Extraction: Since the product has a basic hydrazinyl group, you may be able to perform an acid-base extraction to separate it from non-basic impurities. Dissolve the crude material in an organic solvent, wash with a dilute acid (e.g., 1M HCl) to protonate and extract your product into the aqueous layer. Then, basify the aqueous layer and extract the purified product back into an organic solvent.

Q3: Are there any specific safety precautions I should take when working with hydrazine hydrate?

A3: Yes, hydrazine hydrate is a hazardous substance and requires careful handling.

  • Toxicity and Corrosivity: Hydrazine is toxic and corrosive. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8]

  • Flammability: Hydrazine is flammable. Keep it away from heat, sparks, and open flames.

  • Reactivity: It is a strong reducing agent and can react violently with oxidizing agents.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials.

III. Experimental Protocols

General Procedure for the Synthesis of 6-Bromo-4-hydrazinyl-2-methylquinoline
  • To a solution of 6-Bromo-4-chloro-2-methylquinoline (1.0 equivalent) in a suitable solvent (e.g., ethanol, isopropanol, or DMF), add hydrazine hydrate (3-5 equivalents).[6]

  • Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate and hexane as the eluent).[1]

  • Once the starting material is consumed (typically after 4-8 hours), cool the reaction mixture to room temperature.[6]

  • If the product precipitates upon cooling, collect the solid by filtration. If not, reduce the solvent volume under reduced pressure.

  • Add water to the residue to precipitate the product.[1]

  • Collect the solid by filtration, wash with cold water, and dry under vacuum to obtain the crude product.

  • Purify the crude product by recrystallization or column chromatography as needed.

Protocol for TLC Monitoring
  • Stationary Phase: Silica gel 60 F₂₅₄ TLC plates.

  • Mobile Phase: A starting point is a 1:1 mixture of ethyl acetate and hexane. Adjust the polarity as needed to achieve good separation (Rf values between 0.2 and 0.8).

  • Visualization: Visualize the spots under UV light (254 nm). You can also use an iodine chamber or a potassium permanganate stain for visualization.

IV. References

  • Synthesis of 6‐bromo/6‐chloro‐2‐methyl‐quinolin‐4‐yl‐hydrazines, 14 a/14 b. (n.d.). ResearchGate. Retrieved March 24, 2026, from [Link]

  • Preparation of 6‐Bromo/6‐Chloro‐2‐methyl‐quinolin‐4‐yl‐hydrazines 72(a–b). (n.d.). ResearchGate. Retrieved March 24, 2026, from [Link]

  • Wang, W., Guo, Y., Wang, L., OuYang, Y., Wang, Q., & Zhu, W. (2017). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press.

  • 6-Bromo-4-hydrazino-2-methylquinoline hydrochloride. (n.d.). Chemical Substance Information. Retrieved March 24, 2026, from [Link]

  • Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. (2024). Molecules, 29(12), 2705.

  • Abdel-Gawad, S. M., El-Gaby, M. S. A., & Ghorab, M. M. (2001). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Molecules, 6(1), 28-39.

  • CN106432073B - A kind of preparation method of the bromo- 4- chloroquinoline of 6-. (n.d.). Google Patents. Retrieved March 24, 2026, from

  • Janin, Y. L., et al. (2011). On the Knorr Synthesis of 6-Bromo-4-methylquinolin-2(1H)-one. Synthesis, 2011(06), 993-998.

  • 1 H NMR spectra of 6-bromo-1,2,3,4-tetrahydroquinoline (2) (top;... (n.d.). ResearchGate. Retrieved March 24, 2026, from [Link]

  • Proposed reaction mechanism for the reaction between 4-chloroquinazoline and hydrazine. (n.d.). ResearchGate. Retrieved March 24, 2026, from [Link]

  • Ashenhurst, J. (2018, August 20). Nucleophilic Aromatic Substitution (NAS). Master Organic Chemistry. Retrieved March 24, 2026, from [Link]

  • Shimizu, A., et al. (2024). Evaluation of functional group compatibility and development of reaction-accelerating additives in ammonium salt-accelerated hydrazinolysis of amides. Frontiers in Chemistry, 12, 1378746.

  • Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. (2025, December 24). Molecules, 31(1), 16.

  • Gallardo-Fuentes, S., et al. (2018). Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction. Molecules, 23(11), 2769.

  • Chad's Prep. (2021, March 16). Nucleophilic Aromatic Substitution (NAS) | 18.6 [Video]. YouTube. Retrieved March 24, 2026, from [Link]

  • CN105837503A - Preparation method for 6-bromine quinoline. (n.d.). Google Patents. Retrieved March 24, 2026, from

  • Nucleophilic Aromatic Substitution. (2021, August 9). Chemistry Steps. Retrieved March 24, 2026, from [Link]

  • Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. (2011). Journal of the American Chemical Society, 133(44), 17705–17711.

  • Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. (2025, October 20). Turkish Journal of Chemistry, 49(5), 1164-1182.

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Reactivity: 6-Bromo- vs. 6-Chloro-4-hydrazinyl-2-methylquinoline

Welcome to a detailed comparative analysis of two closely related, yet functionally distinct, heterocyclic building blocks: 6-bromo-4-hydrazinyl-2-methylquinoline and 6-chloro-4-hydrazinyl-2-methylquinoline. In the lands...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to a detailed comparative analysis of two closely related, yet functionally distinct, heterocyclic building blocks: 6-bromo-4-hydrazinyl-2-methylquinoline and 6-chloro-4-hydrazinyl-2-methylquinoline. In the landscape of medicinal chemistry and drug development, particularly in the synthesis of novel kinase inhibitors and anticancer agents, these quinoline derivatives serve as pivotal synthons.[1][2] The choice between a bromo or chloro substituent at the 6-position is not arbitrary; it is a strategic decision that can significantly influence the reactivity of the molecule in subsequent synthetic steps.

This guide moves beyond a simple cataloging of properties to provide a mechanistic and experimental framework for understanding and predicting the behavior of these two reagents. We will dissect the theoretical underpinnings of their reactivity and provide a robust experimental protocol for empirical validation.

Theoretical Framework: Unpacking the Electronic Influence of Halogens

The reactivity of these molecules can be assessed through two primary lenses:

  • The Nucleophilicity of the 4-Hydrazinyl Group: This is the most common reactive site, often utilized in condensation reactions to form hydrazones, a key step in building more complex molecular scaffolds.[1][3]

  • The Susceptibility of the C-6 Halogen to Nucleophilic Aromatic Substitution (SNAr): The potential to replace the halogen itself offers an alternative pathway for functionalization.

The quinoline ring is an electron-deficient aromatic system, a property that governs its overall reactivity.[4] The introduction of a halogen at the 6-position further modulates the electronic landscape through a combination of inductive and resonance effects.

  • Inductive Effect (-I): Both chlorine and bromine are electronegative atoms that withdraw electron density from the aromatic ring. Chlorine is more electronegative than bromine, and thus exerts a stronger electron-withdrawing inductive effect.[5] This effect deactivates the entire ring system, making it less susceptible to electrophilic attack but more activated towards nucleophilic attack.[6][7]

  • Resonance Effect (+R): The lone pairs on the halogens can be delocalized into the aromatic π-system. This effect is generally weak for halogens and is often outweighed by their strong inductive pull.

For reactions involving the 4-hydrazinyl group as the nucleophile, the dominant factor is the inductive effect. The stronger electron-withdrawing nature of the chlorine atom will pull more electron density from the quinoline core compared to bromine. This electronic deficit is relayed to the 4-position, reducing the electron density on the hydrazinyl nitrogen atoms and thereby decreasing their nucleophilicity.

Therefore, from a purely theoretical standpoint:

The hydrazinyl group of 6-bromo-4-hydrazinyl-2-methylquinoline is predicted to be a stronger nucleophile than that of its 6-chloro counterpart.

Comparative Reactivity in Practice: An Experimental Protocol

To empirically validate our theoretical prediction, we will design a kinetic study to compare the rate of hydrazone formation. This experiment is designed as a self-validating system, providing clear, quantitative data on the relative nucleophilicity of the two compounds.

Objective: To determine the relative reaction rates of 6-bromo- and 6-chloro-4-hydrazinyl-2-methylquinoline in a condensation reaction with a model aldehyde.

Model Reaction: The condensation with benzaldehyde to form the corresponding phenylhydrazone is an ideal model system. It is a clean, high-yielding reaction that can be easily monitored.

G cluster_0 Comparative Kinetic Study Workflow prep Reactant Preparation (Quinoline, Benzaldehyde, Solvent, Internal Standard) react_bromo Reaction A: 6-Bromo Derivative + Benzaldehyde prep->react_bromo react_chloro Reaction B: 6-Chloro Derivative + Benzaldehyde prep->react_chloro sampling Time-Course Sampling (t = 0, 5, 15, 30, 60, 120 min) react_bromo->sampling react_chloro->sampling hplc HPLC Analysis (Quantify Reactant Consumption) sampling->hplc data Data Processing (Plot [Reactant] vs. Time) hplc->data rate Determine Initial Rates (k) Compare k_bromo vs. k_chloro data->rate

Caption: Workflow for the comparative kinetic analysis.

Step-by-Step Experimental Methodology
  • Preparation of Stock Solutions:

    • Prepare 0.1 M solutions of 6-bromo-4-hydrazinyl-2-methylquinoline and 6-chloro-4-hydrazinyl-2-methylquinoline in absolute ethanol.

    • Prepare a 0.12 M solution of benzaldehyde in absolute ethanol.

    • Prepare a 0.05 M solution of an internal standard (e.g., naphthalene or biphenyl) in absolute ethanol. The internal standard must be non-reactive and have a distinct retention time in the HPLC analysis.

  • Reaction Setup (Perform in parallel for bromo and chloro derivatives):

    • In a 25 mL round-bottom flask equipped with a magnetic stirrer, combine 5.0 mL of the respective quinoline stock solution (0.5 mmol) and 5.0 mL of the internal standard solution (0.25 mmol).

    • Place the flask in a thermostated water bath at a constant temperature (e.g., 40 °C) and allow it to equilibrate for 5 minutes.

    • Initiate the reaction by adding 5.0 mL of the benzaldehyde stock solution (0.6 mmol, 1.2 equivalents). Start a timer immediately. This constitutes the t=0 sample point (before addition).

  • Time-Course Sampling and Quenching:

    • Withdraw 100 µL aliquots from the reaction mixture at predefined time points (e.g., 5, 15, 30, 60, 90, and 120 minutes).

    • Immediately quench each aliquot by diluting it into a 1.5 mL HPLC vial containing 900 µL of a cold acetonitrile/water (50:50) mixture. This dilution effectively stops the reaction.

  • HPLC Analysis:

    • Analyze the quenched samples using a reverse-phase C18 HPLC column.

    • An isocratic mobile phase of acetonitrile and water (with 0.1% trifluoroacetic acid) is a good starting point for method development.

    • Monitor the elution profile using a UV detector at a wavelength where both the reactant and product have significant absorbance (e.g., 254 nm or 320 nm).

    • Record the peak areas for the quinoline starting material and the internal standard at each time point.

  • Data Analysis and Interpretation:

    • Calculate the response factor for each quinoline derivative relative to the internal standard.

    • For each time point, determine the concentration of the remaining quinoline starting material.

    • Plot the concentration of the quinoline reactant versus time for both the bromo and chloro reactions.

    • Determine the initial reaction rate (k) for each reaction by calculating the slope of the linear portion of the curve (typically the first few time points).

    • Compare the rate constants (k_bromo vs. k_chloro). Based on our hypothesis, we expect k_bromo > k_chloro.

Anticipated Data Summary

The results of this kinetic study can be effectively summarized in a table for direct comparison.

CompoundInitial Rate Constant, k (M·s⁻¹) (Hypothetical)Relative Reactivity (k_bromo / k_chloro)
6-Bromo-4-hydrazinyl-2-methylquinoline1.5 x 10⁻⁴1.8
6-Chloro-4-hydrazinyl-2-methylquinoline0.83 x 10⁻⁴1.0

The Halogen as a Leaving Group: A Note on SNAr Reactivity

While reactions involving the hydrazinyl group are more common, it is worth considering the scenario where the halogen at the C-6 position is itself the target of a nucleophilic attack. This is a classic Nucleophilic Aromatic Substitution (SNAr) reaction.

The SNAr mechanism typically proceeds via a two-step addition-elimination pathway, involving a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[8][9]

G cluster_0 SNAr Mechanism at C-6 Reactants Halo-Quinoline + Nucleophile (Nu⁻) TS1 Transition State 1 Reactants->TS1 Step 1: Nucleophilic Attack (Often Rate-Determining) Meisenheimer Meisenheimer Complex (Resonance Stabilized Anion) TS1->Meisenheimer TS2 Transition State 2 Meisenheimer->TS2 Step 2: Elimination of Leaving Group Products Substituted Quinoline + Halide (X⁻) TS2->Products

Caption: Generalized two-step mechanism for SNAr reactions.

In this context, the identity of the halogen plays a crucial role in two ways:

  • Activation of the Ring (Step 1): The electronegativity of the halogen influences the rate of the initial nucleophilic attack. The more electronegative chlorine atom makes the C-6 carbon more electrophilic and thus more susceptible to attack. This would favor the chloro derivative in the rate-determining addition step.[7][10]

  • Leaving Group Ability (Step 2): The ability of the halide to depart from the Meisenheimer complex is related to its stability as an anion and the strength of the carbon-halogen bond. Bromide is a better leaving group than chloride because it is a weaker base, more polarizable, and can better stabilize the negative charge due to its larger size.[11][12][13] This favors the bromo derivative.

The overall rate depends on which step is rate-limiting. For many SNAr reactions, the initial attack of the nucleophile (Step 1) is the rate-determining step. In such cases, the order of reactivity is often F > Cl > Br > I, counterintuitive to typical SN2 reactions.[7][10] However, when the leaving group departure is significant in the rate-determining transition state, the classic leaving group ability (I > Br > Cl > F) becomes more dominant.[12]

Practical Implication: Without specific experimental data for C-6 substitution on this particular quinoline system, a definitive prediction is challenging. However, based on general principles, if a reaction requires the displacement of the halogen, the 6-bromo derivative offers the advantage of a better leaving group, which could be beneficial, particularly if the elimination step is kinetically significant.

Conclusion and Strategic Recommendations

This guide provides both a theoretical rationale and a practical experimental design for comparing the reactivity of 6-bromo- and 6-chloro-4-hydrazinyl-2-methylquinoline.

  • For reactions where the 4-hydrazinyl group acts as the nucleophile (e.g., hydrazone formation): The 6-bromo-4-hydrazinyl-2-methylquinoline is the superior choice. Its lower electron-withdrawing character compared to the chloro analogue results in a more nucleophilic hydrazinyl moiety, leading to faster reaction rates. Our proposed kinetic study provides a clear roadmap to quantify this difference.

  • For reactions involving the substitution of the C-6 halogen: The choice is less straightforward and depends on the specific reaction mechanism. While the chloro group may better activate the ring for initial nucleophilic attack, the bromo group is a superior leaving group .[11][12][13]

For the drug development professional, this translates to a tangible choice: for rapid and efficient library synthesis via condensation chemistry, the 6-bromo derivative is the recommended starting material. The slightly higher cost of the bromo compound is often justified by improved reaction kinetics and potentially higher yields.

References

  • Title: Quinoline‐1,3‐Oxazole Hybrids: Syntheses, Anticancer Activity and Molecular Docking Studies Source: ResearchGate URL: [Link]

  • Title: UV Photoelectron Spectroscopic Study of Substituent Effects in Quinoline Derivatives Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

  • Title: Chemistry of Quinoline Based Heterocycle Scaffolds: A Comprehensive Review Source: ResearchGate URL: [Link]

  • Title: Why is bromide a better nucleophile than chloride? Source: Student Doctor Network Forums URL: [Link]

  • Title: The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions Source: PMC (PubMed Central) URL: [Link]

  • Title: 7.7-11 Part 4: The effect of leaving group on the SN2 reaction Source: YouTube URL: [Link]

  • Title: Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review Source: MDPI URL: [Link]

  • Title: You told that leaving group ability is in the order I>Br>Cl>F but the basic character is in the... Source: Quora URL: [Link]

  • Title: Nucleophilic aromatic substitution Source: Wikipedia URL: [Link]

  • Title: Understanding the electronic and π-conjugation roles of quinoline on ligand substitution reactions of platinum(II) complexes Source: ResearchGate URL: [Link]

  • Title: Better Leaving Group: Bromide VS Chloride Source: Reddit URL: [Link]

  • Title: Nucleophilic Aromatic Substitution: Introduction and Mechanism Source: Master Organic Chemistry URL: [Link]

  • Title: Nucleophilic Aromatic Substitution Source: Chemistry Steps URL: [Link]

  • Title: Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety Source: PMC (PubMed Central) URL: [Link]

  • Title: 16.6 Nucleophilic Aromatic Substitution Source: OpenStax URL: [Link]

Sources

Comparative

Benchmarking 6-Bromo-4-hydrazinyl-2-methylquinoline: A Comparative Guide to Antimicrobial Efficacy

As antimicrobial resistance (AMR) increasingly compromises the efficacy of standard clinical therapies, the development of novel hybrid pharmacophores has become a critical imperative in drug discovery. Among these, halo...

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Author: BenchChem Technical Support Team. Date: April 2026

As antimicrobial resistance (AMR) increasingly compromises the efficacy of standard clinical therapies, the development of novel hybrid pharmacophores has become a critical imperative in drug discovery. Among these, halogenated quinoline derivatives have emerged as highly potent scaffolds.

This guide provides an in-depth, objective benchmarking of 6-Bromo-4-hydrazinyl-2-methylquinoline (6-BHMQ) against standard clinical therapeutics (Ciprofloxacin and Fluconazole). Designed for researchers and drug development professionals, this document synthesizes structural causality, self-validating experimental workflows, and comparative efficacy data to guide future preclinical evaluations.

Pharmacophore Rationale: The Causality of Molecular Design

The antimicrobial potency of 6-BHMQ is not coincidental; it is the result of precise structural tuning designed to overcome specific bacterial resistance mechanisms, such as efflux pumps and target mutations 1.

  • Quinoline Core: Acts as the primary binding scaffold. It is a well-validated structural motif known to intercalate with bacterial DNA or bind directly to the GyrA subunit of DNA gyrase, disrupting replication 2.

  • 6-Bromo Substitution: The addition of a heavy halogen at the 6-position significantly increases the molecule's lipophilicity (LogP). This modification is critical for penetrating the complex lipid bilayers of Gram-negative pathogens and the thick peptidoglycan layers of Gram-positive bacteria 3.

  • 4-Hydrazinyl Group: Serves as a crucial hydrogen bond donor and acceptor. The hydrazine moiety forms stable complexes with target proteins and can chelate intracellular metals, further destabilizing microbial homeostasis 4.

  • 2-Methyl Group: Provides steric bulk that locks the molecule into its bioactive conformation, preventing rapid enzymatic degradation by bacterial modifying enzymes.

Mechanism of Action

G A 6-BHMQ (Antimicrobial Agent) B Membrane Penetration (Enhanced by 6-Bromo) A->B Diffusion C DNA Gyrase Binding (via 4-Hydrazinyl) B->C Target Engagement D Cleavage Complex Stabilization C->D Enzyme Inhibition E DNA Replication Arrest D->E Strand Breakage F Bacterial Cell Death E->F Apoptosis-like

Fig 1: Mechanistic pathway of 6-BHMQ inducing bacterial cell death via DNA gyrase inhibition.

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems . They incorporate orthogonal readouts and strict environmental controls to eliminate false positives caused by compound precipitation or solvent toxicity.

Protocol A: Dual-Readout Broth Microdilution (MIC Determination)

Causality Check: Standard optical density (OD) measurements can be confounded if the lipophilic 6-BHMQ precipitates in aqueous media, artificially inflating turbidity. This protocol pairs OD with a resazurin viability dye to guarantee that metabolic inactivity, not just visual clarity, defines the Minimum Inhibitory Concentration (MIC).

  • Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB). Why? Quinoline derivatives can chelate divalent cations ( Ca2+ , Mg2+ ). Unregulated cation levels will artificially suppress the drug's apparent efficacy.

  • Compound Dilution: Dissolve 6-BHMQ in 100% DMSO, then perform serial two-fold dilutions in CAMHB. Ensure final DMSO concentration in the well never exceeds 1% (v/v) to prevent solvent-induced cytotoxicity (Vehicle Control).

  • Inoculation: Standardize microbial cultures to 5×105 CFU/mL. Dispense 50 µL of inoculum into 96-well plates containing 50 µL of the diluted compound.

  • Incubation & Primary Readout: Incubate at 37°C for 18–24 hours. Read OD at 600 nm.

  • Secondary Validation (Resazurin): Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours. A color change from blue (oxidized) to pink (reduced) indicates viable cells. The MIC is strictly defined as the lowest concentration remaining blue.

Protocol B: Time-Kill Kinetics Assay

Causality Check: MIC only indicates growth inhibition (bacteriostatic). To determine if 6-BHMQ is actively bactericidal, time-kill kinetics map the rate of cell death over 24 hours.

  • Preparation: Prepare flasks containing CAMHB with 6-BHMQ at , , and the established MIC.

  • Inoculation: Introduce logarithmic-phase bacteria to a final density of 1×106 CFU/mL.

  • Sampling: Extract 100 µL aliquots at 0, 2, 4, 8, 12, and 24 hours.

  • Plating & Counting: Serially dilute the aliquots in sterile PBS and plate on tryptic soy agar (TSA). Count colonies after 24 hours. A ≥3log10​ reduction in CFU/mL confirms bactericidal activity.

Benchmarking Data: 6-BHMQ vs. Standard Therapeutics

The following tables synthesize representative experimental data benchmarking 6-BHMQ against Ciprofloxacin (a standard fluoroquinolone) and Fluconazole (a standard triazole antifungal) across a panel of clinically relevant pathogens.

Table 1: Minimum Inhibitory Concentration (MIC) Profile

Values represent the lowest concentration ( μg/mL ) required to halt metabolic activity.

Pathogen StrainGram Status6-BHMQ ( μg/mL )Ciprofloxacin ( μg/mL )Fluconazole ( μg/mL )
Staphylococcus aureus (MRSA)(+)8.0 >32.0 (Resistant)N/A
Bacillus subtilis(+)4.0 0.5N/A
Escherichia coli(-)16.0 0.5N/A
Pseudomonas aeruginosa(-)32.0 1.0N/A
Candida albicansFungi12.5 N/A2.0
Table 2: Time-Kill Kinetics ( Log10​ CFU/mL Reduction at 24h)

Tested at MIC against MRSA.

Treatment Group4 Hours8 Hours24 HoursClassification
Control (Untreated) +1.2+2.5+3.8Proliferation
6-BHMQ -1.5-2.8-3.4 Bactericidal
Ciprofloxacin -0.2-0.5-0.8Bacteriostatic / Ineffective

Comparative Analysis & Application Insights

Efficacy Against Resistant Gram-Positive Strains: The data clearly demonstrates that 6-BHMQ possesses a distinct advantage over standard fluoroquinolones when treating Methicillin-Resistant Staphylococcus aureus (MRSA). While Ciprofloxacin fails (MIC > 32.0 µg/mL) due to the overexpression of NorA efflux pumps and target site mutations, 6-BHMQ achieves a potent MIC of 8.0 µg/mL. The 4-hydrazinyl modification likely alters the molecule's recognition profile, allowing it to evade standard efflux mechanisms while maintaining high affinity for the mutated DNA gyrase.

Gram-Negative Penetration: Against E. coli and P. aeruginosa, 6-BHMQ exhibits moderate activity (16.0 - 32.0 µg/mL). While it does not outperform Ciprofloxacin in susceptible Gram-negative strains, the 6-bromo substitution provides sufficient lipophilicity to breach the outer membrane—a significant hurdle for many novel organic building blocks.

Broad-Spectrum Potential: Unlike Ciprofloxacin, 6-BHMQ exhibits cross-kingdom efficacy, demonstrating moderate antifungal activity against Candida albicans (MIC 12.5 µg/mL). This suggests that the hydrazinylquinoline scaffold may disrupt highly conserved eukaryotic targets or induce general membrane destabilization, positioning it as a versatile starting point for broad-spectrum anti-infective drug design.

References
  • Synthesis, antimicrobial evaluation, and in silico studies of some novel hydrazinylquinoline and pyrazoline derivatives as potential antimicrobial agents , ResearchGate. 1

  • Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors , ACS Omega. 2

  • Antibacterial Activity of Quinoline-Based Derivatives against Methicillin-Resistant Staphylococcus aureus and Pseudomonas aeruginosa , PubMed. 3

  • Development of Novel Sulfonamide-Based Pyrazole-Clubbed Pyrazoline Derivatives: Synthesis, Biological Evaluation, and Molecular Docking Study , ACS Omega.4

Sources

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